1-(3-chloropropyl)-1H-pyrazole

• CAS: 405939-73-3

Core Science & Biosynthesis

Technical Guide: Purity Assessment of Synthesized 1-(3-chloropropyl)-1H-pyrazole

Executive Summary

This technical guide provides a rigorous framework for the purity assessment of 1-(3-chloropropyl)-1H-pyrazole (CAS: 115914-14-2). As a "privileged scaffold linker" in medicinal chemistry, this molecule serves as a critical intermediate for attaching the pyrazole moiety to kinase inhibitors and GPCR ligands. Its quality control is often deceptive; while the pyrazole ring is stable, the alkyl chloride tail introduces specific vulnerabilities—namely hydrolysis, cyclization, and elimination—that standard "purity by HPLC" reports often miss.

This guide departs from standard templates to focus on Critical Quality Attributes (CQAs) specific to haloalkyl-azoles. It prioritizes orthogonal validation (qNMR vs. GC-MS) to ensure the material is suitable for downstream GMP or high-value synthesis.

Part 1: The Impurity Landscape (Genesis & Causality)

To assess purity, one must first understand the genesis of impurities. The synthesis typically involves the N-alkylation of 1H-pyrazole with 1-bromo-3-chloropropane (or 1,3-dichloropropane) using a base (e.g.,

, NaH).

Critical Impurity Profile

Impurity Type	Specific Compound	Origin Mechanism	Detection Risk
Dimer	1,3-di(1H-pyrazol-1-yl)propane	Over-alkylation where the product acts as a nucleophile against excess alkyl halide.	High: Elutes late in GC/HPLC; often underestimated.
Elimination	1-allyl-1H-pyrazole	Dehydrohalogenation of the product under harsh basic/thermal conditions.	Medium: Volatile; may co-elute with solvent peaks.
Hydrolysis	3-(1H-pyrazol-1-yl)propan-1-ol	Hydrolysis of the C-Cl bond due to moisture or wet solvents.	High: Polar; requires polar HPLC methods to detect.
Regioisomer	Not Applicable	1H-pyrazole is symmetric; N1 vs N2 alkylation yields the same product.	Low: Only relevant if the pyrazole ring is substituted.

Visualization: Impurity Genesis Pathways

The following diagram maps the reaction vectors leading to the target and its specific byproducts.

Caption: Reaction pathways showing the genesis of the target molecule and its three primary impurities.

Part 2: Primary Characterization (NMR Spectroscopy)

Nuclear Magnetic Resonance (NMR) is the "Truth Serum" for this molecule. Unlike chromatography, which relies on detector response factors, NMR provides structural certainty.

1H NMR Protocol (Self-Validating)

Solvent:

(Chloroform-d) is preferred over DMSO- to prevent solvent peaks from obscuring the propyl chain signals and to avoid inducing in-situ quaternization (self-alkylation) which can occur in polar aprotic solvents upon standing.

Diagnostic Signals (Expected Shifts):

• Pyrazole Ring (3H):

  • H-3/H-5: Two doublets (or overlapping multiplets) around δ 7.4 - 7.6 ppm .

  • H-4: A triplet/multiplet upfield around δ 6.2 - 6.3 ppm .

• Propyl Linker (6H):

  • (Triplet): Deshielded by the nitrogen, expected at δ 4.2 - 4.3 ppm .
  • (Triplet): Deshielded by chlorine, expected at δ 3.5 - 3.6 ppm .

  • Central

    (Quintet): Bridging methylene, expected at δ 2.2 - 2.4 ppm .

Purity Calculation (qNMR): Do not rely solely on integration normalization. Use an internal standard (e.g., 1,3,5-trimethoxybenzene) for absolute weight % purity.

• Validation Check: The integral ratio of the

  (4.3 ppm) to the Pyrazole H-4 (6.3 ppm) must be exactly 2.00 : 1.00 . A deviation >5% indicates interference (likely the Allyl impurity co-eluting or solvent overlap).

Part 3: Chromatographic Purity (GC-MS & HPLC)

While NMR confirms structure, chromatography quantifies trace impurities. For this haloalkyl-pyrazole, GC-MS is the primary technique due to the volatility of the target and the alkyl halides.

Method A: GC-MS (Volatile Impurities)

This method detects the target, the allyl impurity, and residual alkyl halides.

• Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane), 30m x 0.25mm, 0.25µm film.

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Split 20:1 @ 250°C.

• Oven Program:

  • Hold 50°C for 2 min (Traps volatile alkyl halides).

  • Ramp 15°C/min to 280°C.

  • Hold 5 min (Elutes the Dimer).

• Detection: EI Source (70eV), Scan range 35-400 amu.

Retention Order (Relative):

• 1-Bromo-3-chloropropane (Starting Material)

• 1-Allyl-1H-pyrazole (Elimination Product)

• 1-(3-chloropropyl)-1H-pyrazole (Target)

• 1,3-di(1H-pyrazol-1-yl)propane (Dimer - Late Eluter)

Method B: HPLC-UV (Non-Volatile/Polar Impurities)

Required only if the "Dimer" is suspected to be high, or if inorganic salts/polar hydrolysis products are present.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 100mm, 3.5µm.

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 15 mins.

• Wavelength: 220 nm (General detection) and 254 nm (Aromatic ring).

Part 4: Integrated Analytical Workflow

This workflow ensures no impurity goes undetected by leveraging the strengths of both NMR and Chromatography.

Decision Matrix Diagram

Caption: Integrated decision matrix for releasing 1-(3-chloropropyl)-1H-pyrazole batches.

Protocol Steps:

• Visual Inspection: The pure compound is typically a colorless to pale yellow oil. Darkening indicates oxidation or polymerization of allyl impurities.

• qNMR Screening: Run 1H NMR.

  • Pass Criteria: No extra triplets in the 3.0-4.5 ppm region (indicates different alkyl chains).

  • Pass Criteria: No broad singlets > 8.0 ppm (indicates pyrazolium salts or residual acid).

• GC-MS Verification: Inject sample.

  • Critical Check: Look for m/z 108 (Allyl pyrazole) and m/z ~190 (Dimer).

  • Purity Calculation: (Area of Target / Total Area) × 100.

• Residual Solvent Check: If NMR shows peaks for Acetone, Ethyl Acetate, or DCM, quantify them. These are common recrystallization/workup solvents that inflate the weight of the oil.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12886825, 1-(3-Chloropropyl)-1H-pyrazole. Retrieved from [Link]

• Frizzo, C. P., et al. (2013). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[1] Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link]

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

A Senior Application Scientist's Guide to Quantum Chemical Calculations for 1-(3-chloropropyl)-1H-pyrazole

Executive Summary

This technical guide provides a comprehensive, step-by-step protocol for conducting quantum chemical calculations on 1-(3-chloropropyl)-1H-pyrazole, a heterocyclic compound of interest in medicinal chemistry. By leveraging Density Functional Theory (DFT), researchers can elucidate the molecule's structural, electronic, and reactive properties, thereby accelerating rational drug design and development. This document details the theoretical underpinnings, practical implementation, and interpretation of results for geometry optimization, vibrational frequency analysis, Frontier Molecular Orbital (FMO) analysis, and Molecular Electrostatic Potential (MEP) mapping. The methodologies described herein are designed to be self-validating, ensuring a high degree of scientific integrity and reproducibility.

Introduction: The "Why" and "How" of Computational Scrutiny

1-(3-chloropropyl)-1H-pyrazole belongs to the pyrazole class of heterocyclic compounds, which are a cornerstone in drug discovery due to their wide range of biological activities.[1][2] Understanding the three-dimensional structure, electron distribution, and reactivity hotspots of this molecule is paramount for predicting its interactions with biological targets. Quantum chemical calculations offer a powerful in silico lens to probe these properties at the sub-atomic level, providing insights that can guide synthesis and experimental assays.[3][4]

This guide focuses on a robust and widely adopted computational approach: Density Functional Theory (DFT). Specifically, we will employ the B3LYP hybrid functional, which has demonstrated a favorable balance of computational cost and accuracy for a large set of organic molecules.[5][6][7] Paired with a suitable basis set, this methodology allows for the accurate prediction of molecular geometries, vibrational spectra, and electronic properties that govern chemical reactivity.

The Theoretical Framework: A Primer on DFT

Density Functional Theory is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. The core principle of DFT is that the energy of a molecule can be determined from its electron density, rather than the complex many-electron wavefunction. This simplification significantly reduces computational cost without a prohibitive loss of accuracy for many systems.

The B3LYP functional is a "hybrid" functional, meaning it incorporates a portion of exact exchange energy from Hartree-Fock theory with exchange and correlation energies from other sources.[8] This mixing often corrects for some of the inherent limitations of pure DFT functionals, making it a reliable choice for organic and medicinal chemistry applications.[8]

Computational Methodology: A Validated Step-by-Step Protocol

This section outlines the complete workflow for performing quantum chemical calculations on 1-(3-chloropropyl)-1H-pyrazole using a program like Gaussian.

Step 1: Molecular Structure Preparation

The first step is to generate an initial 3D structure of the molecule. This can be accomplished using any molecular modeling software, such as GaussView, Avogadro, or ChemDraw.

• Draw the 2D structure: Start by drawing the pyrazole ring, then add the 3-chloropropyl substituent at the N1 position.

• Convert to 3D: Use the software's "Clean-Up" or "Add Hydrogens and Model Build" function to generate a reasonable initial 3D conformation.

• Save the coordinates: Save the structure as a .xyz or .mol file, or directly input the Cartesian coordinates into the calculation input file.

Causality Insight: Starting with a chemically sensible 3D structure, even if imperfect, significantly reduces the number of iterations the software needs to find the true energy minimum, saving valuable computational time.

Step 2: Geometry Optimization and Vibrational Frequency Analysis

This is the most critical phase of the calculation. The goal is to find the stationary point on the potential energy surface that corresponds to the molecule's most stable 3D conformation (its ground state geometry).[9]

Protocol:

• Create an input file (e.g., pyrazole_opt_freq.com) for the quantum chemistry software (e.g., Gaussian).

• Specify the Route Section (# line): This line contains the keywords that instruct the software on the type of calculation to perform. A robust combination for this molecule is: #p Opt Freq B3LYP/6-311++G(d,p)

  • #p : Requests enhanced printing of output.

  • Opt : This keyword initiates the geometry optimization process.[9]

  • Freq : This keyword requests a vibrational frequency calculation, which should be performed on the optimized geometry.[10][11]

  • B3LYP : Selects the Becke, 3-parameter, Lee-Yang-Parr hybrid functional.[5]

  • 6-311++G(d,p) : This specifies the basis set. It is a triple-zeta basis set that provides a good description of the electron distribution.[12]

    • 6-311G: Describes the core and valence electrons.[13]

    • ++: Adds diffuse functions to both heavy atoms and hydrogen, which are crucial for describing anions and non-covalent interactions.

    • (d,p): Adds polarization functions to heavy atoms (d) and hydrogens (p), allowing for anisotropy in the electron density, which is essential for describing bonding accurately.[13]

• Specify the Molecule Specification: Provide a title, the charge (0), and the spin multiplicity (1 for a closed-shell singlet). Then, input the Cartesian coordinates from Step 1.

• Execute the calculation.

Self-Validation Check:

Upon completion, inspect the output file. A successful optimization is confirmed by two key criteria:

• Convergence messages indicating that the forces on the atoms and the displacement steps are below the required threshold.

• The frequency calculation should yield zero imaginary frequencies .[14][15] An imaginary frequency (often printed as a negative number) indicates that the optimized structure is not a true energy minimum but rather a saddle point (a transition state).[14]

Step 3: Analysis of Molecular Properties

Using the optimized geometry from the validated checkpoint file (.chk), further calculations can be performed to analyze the molecule's electronic properties.

A. Frontier Molecular Orbitals (FMOs): HOMO & LUMO

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity.[16] The HOMO is the orbital from which the molecule is most likely to donate electrons (nucleophilicity), while the LUMO is the orbital most likely to accept electrons (electrophilicity).[17]

• The HOMO-LUMO Energy Gap (ΔE): The difference in energy between the HOMO and LUMO is a crucial parameter. A small gap suggests the molecule is more polarizable and reactive, as it requires less energy to excite an electron from the HOMO to the LUMO.[18][19] A large gap implies higher kinetic stability.[18]

B. Molecular Electrostatic Potential (MEP) Mapping

The MEP map is a color-coded diagram that visualizes the total electrostatic potential on the surface of the molecule.[20][21] It is an invaluable tool for predicting reactive sites for electrophilic and nucleophilic attack.[22][23]

• Interpretation:

  • Red/Yellow Regions: Indicate areas of negative electrostatic potential (electron-rich), which are susceptible to electrophilic attack. These are often found around electronegative atoms like nitrogen and chlorine.[23]

  • Blue Regions: Indicate areas of positive electrostatic potential (electron-poor), which are susceptible to nucleophilic attack. These are typically found around hydrogen atoms, particularly those attached to electronegative atoms.[23]

  • Green Regions: Represent areas of neutral potential.[23]

Visualization of Workflows and Data

Clear visualization is essential for interpreting complex computational data.

Computational Workflow Diagram

Caption: Quantum chemical calculation workflow for 1-(3-chloropropyl)-1H-pyrazole.

Conceptual Diagram: Linking Theory to Application

Caption: Relationship between calculated properties and predicted chemical behavior.

Representative Data and Interpretation

The following tables present hypothetical, yet realistic, data that would be obtained from the calculations described.

Table 1: Key Electronic Properties

Property	Value (Hartree)	Value (eV)	Interpretation
E(HOMO)	-0.258	-7.02	Energy of the highest occupied molecular orbital; relates to electron-donating ability.
E(LUMO)	-0.045	-1.22	Energy of the lowest unoccupied molecular orbital; relates to electron-accepting ability.
HOMO-LUMO Gap (ΔE)	0.213	5.80	A relatively large gap suggests high kinetic stability and lower reactivity.[18][19]

Table 2: Optimized Geometrical Parameters (Selected)

Parameter	Bond/Angle	Calculated Value
Bond Length	N1-N2	1.35 Å
Bond Length	N2-C3	1.33 Å
Bond Length	C-Cl	1.81 Å
Bond Angle	C5-N1-N2	112.5°
Dihedral Angle	N2-N1-C(propyl)-C(propyl)	178.5°

Interpretation: The calculated bond lengths and angles define the molecule's precise 3D shape. The dihedral angle of the propyl chain relative to the pyrazole ring indicates the most stable rotational conformation. These parameters are critical inputs for subsequent molecular docking studies.

Conclusion

This guide has provided a rigorous and scientifically grounded protocol for performing and interpreting quantum chemical calculations on 1-(3-chloropropyl)-1H-pyrazole. By following this workflow—from initial structure generation to the analysis of electronic properties like the HOMO-LUMO gap and MEP maps—researchers can gain deep insights into the molecule's intrinsic characteristics. This computational-first approach enables the prediction of reactivity, stability, and potential intermolecular interaction sites, thereby providing an invaluable tool for hypothesis-driven research in drug discovery and development.

References

• Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules. Journal of Chemical Theory and Computation. [Link]

• How to interpret a map of electrostatic potential (MEP)? ResearchGate. [Link]

• Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations. ResearchGate. [Link]

• Reply to Comment on “Benchmarking Basis Sets for Density Functional Theory Thermochemistry Calculations: Why Unpolarized Basis Sets and the Polarized 6-311G Family Should Be Avoided”. ACS Publications. [Link]

• Freq Keyword. Gaussian.com. [Link]

• Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules. ResearchGate. [Link]

• Molecular Electrostatic Potential (MEP). University of Regensburg. [Link]

• Opt Keyword. Gaussian.com. [Link]

• How to eliminate negative/imaginary frequency in Gaussian during geometry optimization. YouTube. [Link]

• Mechanisms and Origins of Stereoselectivity of the NHC-Catalyzed Reaction between β-Bromoenals and Pyrazole-diones: A DFT Study. The Journal of Organic Chemistry. [Link]

• 1,3-Diphenyl-1H-pyrazole. PubChem. [Link]

• Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules. Journal of Chemical Theory and Computation. [Link]

• How reactivity of a organic molecule depends upon HOMO and LUMO. Chemistry Stack Exchange. [Link]

• Basis Sets. Gaussian.com. [Link]

• Gaussian Opt+Freq Output Tour and Pro Tips. YouTube. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. [Link]

• Basis set (chemistry). Wikipedia. [Link]

• The Absolute Beginners Guide to Gaussian. Computational Chemistry List. [Link]

• HOMO LUMO STUDY , REACTIVITY DESCRIPTORS AND MULLIKEN CHARGES OF IMIDAZOLE DERIVATIVE. International Journal of Creative Research Thoughts. [Link]

• The theoretically predicted vibrational frequencies have no imaginary... ResearchGate. [Link]

• Density Function Theory B3LYP/6-31G**Calculation of Geometry Optimization and Energies of Donor-Bridge-Acceptor Molecular System. Inpressco. [Link]

• GAUSSIAN 09W TUTORIAL. Barrett Research Group. [Link]

• 4.7.4 Basis-Set Pairings. Q-Chem Manual. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Density functional theory calculations of dynamic first hyperpolarizabilities for organic molecules in organic solvent: Comparison to experiment. The Journal of Chemical Physics. [Link]

• Electrostatic Potential maps. Chemistry LibreTexts. [Link]

• Correlation found between the HOMO–LUMO energy separation and the chemical reactivity at the most reactive site for isolated-pentagon isomers of fullerenes. ResearchGate. [Link]

• 11.2: Gaussian Basis Sets. Chemistry LibreTexts. [Link]

• MEP & ESP Analysis from Gaussian .chk File | Easy Tutorial. YouTube. [Link]

• Predictive free energy simulations through hierarchical distillation of quantum Hamiltonians. PNAS. [Link]

• Molecular electrostatic potential (MEP) map of the compounds. ResearchGate. [Link]

• Unsupervised synchronization of molecular dynamics trajectories via graph embedding and time warping. Bioinformatics. [Link]

• Chemical structures of 1,3,5‐Tri substituted pyrazole, 1,4,5‐Tri... ResearchGate. [Link]

• Derivatives of 1-(2-Pyridyl)-3-pyrazolecarboxylic Acids as Ligands for Binding f-Elements. MDPI. [Link]

• 3-propyl-1H-pyrazole. PubChem. [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

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Crystallographic Characterization and Supramolecular Analysis of 1-(3-chloropropyl)-1H-pyrazole Derivatives

Executive Summary & Significance

The structural analysis of 1-(3-chloropropyl)-1H-pyrazole derivatives represents a critical intersection between organic synthesis and solid-state chemistry. These compounds serve as versatile ligands in coordination chemistry and pharmacophores in drug design (e.g., COX-2 inhibitors like Celecoxib).

The specific inclusion of the 3-chloropropyl moiety introduces unique crystallographic challenges and opportunities:

• Conformational Flexibility: The propyl linker (

  ) acts as a hinge, adopting gauche or anti conformations that dictate packing efficiency.

• Halogen Bonding Potential: The terminal chlorine atom acts as a weak Lewis base (acceptor) or, less frequently in this context, a halogen bond donor, influencing supramolecular assembly via

  interactions.

• Tautomeric Fixing:

  -alkylation at the N1 position fixes the pyrazole tautomerism, simplifying the analysis of bond length alternation in the heterocyclic ring.

This guide provides a rigorous, self-validating framework for the synthesis, crystallization, X-ray diffraction (XRD) characterization, and Hirshfeld surface analysis of this compound class.

Synthesis and Crystal Growth Protocol

High-quality single crystals are the prerequisite for structural analysis. The following protocol minimizes disorder in the propyl chain by ensuring high purity prior to crystallization.

Synthetic Pathway (N-Alkylation)

The target molecule is synthesized via nucleophilic substitution (

) of a pyrazole precursor with 1-bromo-3-chloropropane.

Reaction Scheme:

Critical Control Points:

• Stoichiometry: Use a 1.2 equivalent excess of the alkylating agent to ensure complete consumption of the pyrazole.

• Regioselectivity: For asymmetric pyrazoles (e.g., 3-methyl-5-phenylpyrazole),

  -alkylation yields regioisomers (1,3- vs 1,5-substituted). Isomers must be separated via column chromatography (Silica gel, Hexane:EtOAc gradient) before crystallization attempts.

Crystallization Methodology

For 1-(3-chloropropyl) derivatives, the flexible alkyl chain often inhibits crystallization, leading to oils. To induce lattice formation:

Method	Solvent System	Conditions	Target Outcome
Slow Evaporation	Ethanol / Hexane (1:1)	RT, semi-sealed vial	Prismatic blocks (Ideal for XRD)
Vapor Diffusion	(inner) / Pentane (outer)	, sealed chamber	Reduces thermal motion during growth
Salt Formation	Ethereal HCl	precipitation	Hydrochloride salts crystallize readily if the neutral base is liquid

X-Ray Diffraction (XRD) Data Collection[1][2]

This workflow ensures data integrity suitable for publication in IUCr journals.

Experimental Setup

• Radiation Source: Mo-K

  ( Å) is preferred over Cu-K to minimize absorption effects from the Chlorine atom ( ).

• Temperature: Data must be collected at low temperature (100 K or 150 K) using a cryostream.

  • Reasoning: The propyl chain is prone to high thermal vibration. Room temperature data often results in "cigar-shaped" thermal ellipsoids for the central methylene carbons, obscuring the true conformation.

Data Processing Workflow

The following diagram outlines the logical flow from crystal selection to structure validation.

Figure 1: Standardized XRD workflow for flexible organic ligands. Note the iterative loop for handling disorder in the alkyl chain.

Structural Analysis & Refinement

Geometric Parameters

When refining the structure of 1-(3-chloropropyl)-1H-pyrazole derivatives, pay specific attention to:

• Bond Length Alternation: In the pyrazole ring, the N1-C5 and N2-C3 bonds should differ. N1 (substituted) is pyrrole-like (

  character contribution), while N2 is pyridine-like ( ).

  • Validation: N1-N2 bond length should be approx. 1.35–1.37 Å.

• Propyl Chain Torsion: Calculate the torsion angle

  (N1-C-C-C).

  • Gauche:

    (Compact packing).

  • Anti:

    (Extended packing).

  • Significance: This dictates whether the Cl atom can interact with the pyrazole

    -system of a neighboring molecule.

Handling Disorder

If the central methylene carbon of the propyl group shows elongated ellipsoids even at 100 K, model it as a two-site disorder.

• SHELXL Command: Use PART 1 and PART 2 with free variable occupancy (e.g., 21.00 and -21.00).

• Restraints: Apply SIMU (rigid bond restraint) and DELU to ensure physically meaningful atomic displacement parameters.

Supramolecular Architecture & Hirshfeld Surface Analysis

Modern analysis goes beyond simple bond lengths. You must quantify the intermolecular forces driving the crystal packing.

Interaction Hierarchy

In the absence of strong H-bond donors (like -OH or -NH

), the packing of 1-(3-chloropropyl) derivatives is driven by weak interactions:

• Hydrogen Bonds: The acidic proton at the pyrazole C5 or C3 position acts as a donor to the N2 of an adjacent molecule.
• Interactions: The chloropropyl tail interacts with aromatic protons.
• Stacking: Centrosymmetric dimers often form between pyrazole rings (centroid-centroid distance < 3.8 Å).

Hirshfeld Surface Protocol (CrystalExplorer)

Hirshfeld surface analysis maps the electron density boundary of the molecule.

Step-by-Step Analysis:

• Generate Surface: Map

  (normalized contact distance) onto the Hirshfeld surface.

  • Red spots: Contacts shorter than van der Waals radii (Strong interactions).

  • White: Contacts at vdW distance.

  • Blue: No close contacts.

• Fingerprint Plots: Generate 2D plots of

  (distance to internal atom) vs (distance to external atom).

Interpretation Guide for Pyrazole Derivatives:

Feature	Fingerprint Region	Interpretation
Spikes (bottom left)	Low , Low	interactions (Main binding force)
Wings (top left/right)	High , High	interactions
Diffuse Central Region	Medium	contacts (dispersive forces)
"Chlorine" Feature	Distinct streak	or contacts

Interaction Logic Diagram

Figure 2: Supramolecular assembly logic. The pyrazole core drives the primary stacking (A-B), while the chloropropyl tail mediates secondary networking (B-C).

References

• Loh, W. S., et al. (2013).[1] Synthesis and crystal structures of N-substituted pyrazolines. Molecules, 18(2), 2386-2396.[1] [Link]

• Kumar, M., et al. (2023).[2][3] Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals. Open Journal of Physical Chemistry, 13, 16-35. [Link]

• Guseinov, F. I., et al. (2024).[3] Crystal structure of 1-[(4-chlorophenyl)diphenylylmethyl]-3-(trifluoromethyl)-1H-pyrazole. IUCrData, 9, x240683. [Link]

• Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis.[4][2][5][6][7] CrystEngComm, 11, 19-32. (Foundational Method Reference).

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• 2. Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals [scirp.org]
• 3. Crystal structure of 1-[(4-chloro­phen­yl)di­phenylyl­meth­yl]-3-(tri­fluoro­meth­yl)-1H-pyrazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d8.irins.org [d8.irins.org]
• 5. Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-1H-pyrazol-3-yl 4-nitro­benzene­sulfonate at 90 K - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Synthesis, crystal structure and Hirshfeld surface analysis of dimethyl 3-(3-bromo­phen­yl)-6-methyl-7-oxo-3,5,6,7-tetra­hydro­pyrazolo­[1,2-a]pyrazole-1,2-di­carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

The Emergence of a Versatile Scaffold: A Technical Guide to the Synthesis and Significance of 1-(3-chloropropyl)-1H-pyrazole

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides an in-depth technical exploration of 1-(3-chloropropyl)-1H-pyrazole, a heterocyclic compound that, while not marked by a singular moment of celebrated discovery, represents a cornerstone in the synthesis of complex molecules for pharmaceutical and agrochemical applications. Its history is interwoven with the broader development of pyrazole chemistry, a field rich with innovation and profound impact on medicinal science. This document will delve into the foundational synthetic strategies for constructing the pyrazole core and the subsequent critical step of N-alkylation to yield the title compound, offering field-proven insights into the causality behind experimental choices.

The Pyrazole Core: A Legacy of Synthesis

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, has been a subject of intense study since its discovery.[1] Its derivatives are integral to a multitude of commercial drugs and agrochemicals, valued for their diverse biological activities.[2][3] The construction of this fundamental scaffold is a mature yet continually evolving area of organic synthesis.

The Knorr Pyrazole Synthesis: A Foundational Approach

The most classical and widely employed method for pyrazole synthesis is the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[2][4] This venerable reaction, first reported by Ludwig Knorr in 1883, offers a straightforward and robust entry into the pyrazole ring system.[1]

Experimental Protocol: A Representative Synthesis of Unsubstituted 1H-Pyrazole

A general procedure for the synthesis of the parent 1H-pyrazole, the precursor to our target molecule, is as follows:

• Reaction Setup: A round-bottomed flask is charged with a 1,3-dicarbonyl compound (e.g., malondialdehyde or a precursor thereof) and a suitable solvent, such as ethanol or acetic acid.[5]

• Hydrazine Addition: Hydrazine hydrate is added to the solution, often cautiously due to the exothermic nature of the reaction.

• Cyclocondensation: The reaction mixture is heated to reflux to drive the cyclization and dehydration, leading to the formation of the pyrazole ring.

• Workup and Isolation: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The resulting crude product can be purified by distillation or recrystallization to yield pure 1H-pyrazole.

The causality behind this experimental design lies in the nucleophilic character of the hydrazine nitrogens attacking the electrophilic carbonyl carbons of the 1,3-dicarbonyl compound. The subsequent intramolecular cyclization and dehydration are thermodynamically driven, leading to the stable aromatic pyrazole ring.

N-Alkylation: Introducing the Functional Handle

With the pyrazole core in hand, the next critical transformation is the introduction of the 3-chloropropyl side chain via N-alkylation. This step is pivotal as it appends a versatile functional group that can be further elaborated, making 1-(3-chloropropyl)-1H-pyrazole a valuable synthetic intermediate. The choice of alkylating agent and reaction conditions is paramount to achieving a successful and selective outcome.

The Alkylating Agent: 1-Bromo-3-chloropropane

A common and effective alkylating agent for this purpose is 1-bromo-3-chloropropane. The differential reactivity of the carbon-halogen bonds (C-Br being more labile than C-Cl) allows for a selective SN2 reaction at the bromine-bearing carbon, leaving the chloro group intact for subsequent manipulations. The synthesis of 1-bromo-3-chloropropane can be achieved via the anti-Markovnikov hydrobromination of allyl chloride.[6]

The N-Alkylation Reaction: A Study in Regioselectivity

The N-alkylation of an unsubstituted pyrazole with an alkyl halide is a well-established procedure.[7] However, with unsymmetrical pyrazoles, the reaction can lead to a mixture of regioisomers.[8] For the synthesis of 1-(3-chloropropyl)-1H-pyrazole from the parent 1H-pyrazole, this is not a concern as the starting material is symmetrical.

Experimental Protocol: Synthesis of 1-(3-chloropropyl)-1H-pyrazole

• Deprotonation: 1H-pyrazole is treated with a suitable base to generate the pyrazolate anion. Common bases include sodium hydride (NaH) or potassium carbonate (K2CO3) in an aprotic polar solvent like dimethylformamide (DMF) or acetonitrile. The choice of a strong base like NaH ensures complete deprotonation, driving the reaction to completion.

• Alkylation: 1-Bromo-3-chloropropane is added to the solution of the pyrazolate anion. The reaction is typically stirred at room temperature or gently heated to facilitate the SN2 displacement of the bromide.

• Monitoring and Workup: The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent.

• Purification: The organic layer is washed, dried, and concentrated. The crude 1-(3-chloropropyl)-1H-pyrazole is then purified, typically by column chromatography, to yield the final product.

The logic behind this protocol is to enhance the nucleophilicity of the pyrazole nitrogen through deprotonation, thereby facilitating the SN2 attack on the electrophilic carbon of the alkylating agent.

Visualizing the Synthesis

The synthetic pathway to 1-(3-chloropropyl)-1H-pyrazole can be visualized as a two-stage process: the formation of the pyrazole core followed by its N-alkylation.

Caption: Synthetic workflow for 1-(3-chloropropyl)-1H-pyrazole.

Historical Context and Evolving Methodologies

While a specific "discovery" of 1-(3-chloropropyl)-1H-pyrazole is not prominent in the scientific literature, its synthesis is a direct application of well-established and historically significant reactions. The Knorr synthesis of pyrazoles in the late 19th century laid the groundwork for accessing this class of heterocycles.[1] Advances in the 20th and 21st centuries have focused on improving the efficiency, selectivity, and environmental footprint of these reactions.

Modern approaches to pyrazole synthesis include multicomponent reactions, which offer increased efficiency by combining multiple starting materials in a single pot.[9] For the N-alkylation step, recent developments have explored acid-catalyzed methods and the use of novel alkylating agents to enhance regioselectivity and expand the substrate scope.[7]

Significance in Drug Discovery and Development

The importance of 1-(3-chloropropyl)-1H-pyrazole lies in its utility as a versatile building block. The chloropropyl side chain serves as a reactive handle for further chemical modifications, such as:

• Nucleophilic Substitution: The terminal chloride can be displaced by a variety of nucleophiles (e.g., amines, thiols, azides) to introduce new functional groups and build more complex molecular architectures.

• Cyclization Reactions: The propyl chain can participate in intramolecular cyclization reactions to form fused ring systems.

This synthetic flexibility has made pyrazole derivatives, including those accessible from 1-(3-chloropropyl)-1H-pyrazole, a mainstay in medicinal chemistry. The pyrazole scaffold is a "privileged structure," meaning it is capable of binding to a variety of biological targets.[2] Consequently, pyrazole-containing compounds have been successfully developed as anti-inflammatory, anticancer, antiviral, and neuroprotective agents.[3]

Quantitative Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Synthetic Step
1H-Pyrazole	C₃H₄N₂	68.08	Cyclocondensation
1-Bromo-3-chloropropane	C₃H₆BrCl	157.44	Hydrobromination
1-(3-chloropropyl)-1H-pyrazole	C₆H₉ClN₂	144.60	N-Alkylation

Conclusion

1-(3-chloropropyl)-1H-pyrazole exemplifies a class of compounds whose significance is defined not by a singular historical discovery, but by its enabling role in the synthesis of novel and impactful molecules. Its preparation relies on fundamental and robust chemical transformations that have been refined over more than a century of research. For scientists in drug discovery and development, a thorough understanding of the synthesis and reactivity of such versatile intermediates is essential for the rational design and efficient construction of the next generation of therapeutic agents.

References

• Devkate, C. G., et al. (n.d.). Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• PrepChem. (n.d.). Preparation of 1-bromo-3-chloropropane. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

• Google Patents. (n.d.). CZ280614B6 - Process for preparing 1-bromo-3-chloropropane and apparatus for making the same.

• Semantic Scholar. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

• MDPI. (n.d.). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• MDPI. (n.d.). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Multicomponent Pyrazole Synthesis from Alkynes, Nitriles, and Titanium Imido Complexes via Oxidatively Induced N–N Bond Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction of 1-bromo-3-chloropropane with tellur and dimethyltelluride in the system of hydrazine hydrate-alkali. Retrieved from [Link]

• ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). CN103044393A - Synthesis method of 1-(3-chloro-2-pyridyl)-1H-pyrazole-5-formate.

• ACS Publications. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. Retrieved from [Link]

• MDPI. (2023). DFT Study of Regio- and Stereoselective 13DC Reaction between Diazopropane and Substituted Chalcone Derivatives: Molecular Docking of Novel Pyrazole Derivatives as Anti-Alzheimer's Agents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Recent highlights in the synthesis and biological significance of pyrazole derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Selective synthesis of minimally differentiated N-alkyl pyrazoles and.... Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in Synthesis and Properties of Pyrazoles. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of novel pyrazole derivatives from diaryl 1,3-diketones (Part-II). Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). Preparation process of 1-(3-chloropyridine-2-yl)-3-bromo-1H-pyrazole-5-formic acid.

• Royal Society of Chemistry. (n.d.). Regioselective synthesis of pyrazoles via the ring cleavage of 3-substituted N-alkylated 3-hydroxyisoindolin-1-ones. Retrieved from [Link]

• Organic Syntheses. (n.d.). REGIOSELECTIVE SYNTHESIS OF 1,3,5-TRISUBSTITUTED PYRAZOLES BY THE REACTION OF N-MONOSUBSTITUTED HYDRAZONES WITH NITROOLEFINS. Retrieved from [Link]

• ResearchGate. (n.d.). Pyrazole Containing Natural Products: Synthetic Preview and Biological Significance. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Retrieved from [Link]

Sources

• 1. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. jocpr.com [jocpr.com]
• 5. rsc.org [rsc.org]
• 6. CZ280614B6 - Process for preparing 1-bromo-3-chloropropane and apparatus for making the same - Google Patents [patents.google.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. Multicomponent Pyrazole Synthesis from Alkynes, Nitriles, and Titanium Imido Complexes via Oxidatively Induced N–N Bond Coupling - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Scale-Up Synthesis of 1-(3-Chloropropyl)-1H-pyrazole for Library Synthesis

Part 1: Introduction & Strategic Analysis

Executive Summary

1-(3-Chloropropyl)-1H-pyrazole is a high-value "linker" scaffold in medicinal chemistry, particularly for fragment-based drug discovery (FBDD) and DNA-encoded libraries (DEL). It serves as a neutral, stable connector that allows for the subsequent displacement of the terminal chloride by amines, thiols, or phenoxides to generate diverse libraries of kinase inhibitors and GPCR ligands.

This guide details a Phase-Transfer Catalyzed (PTC) protocol optimized for multi-gram to kilogram scale synthesis. Unlike traditional NaH/DMF routes, which are hazardous and atom-inefficient at scale, this biphasic system utilizes aqueous NaOH and toluene, ensuring safety, cost-efficiency, and facile workup.

Retrosynthetic & Mechanistic Logic

The synthesis relies on a nucleophilic substitution (

) at the pyrazole nitrogen. The critical challenge is Chemo-Selectivity .

• Reagent: 1-bromo-3-chloropropane is used as the electrophile.

• Selectivity Principle: Bromide is a significantly better leaving group (

  of HBr -9) than chloride ( of HCl -7). By controlling temperature and stoichiometry, we exclusively target the C-Br bond, leaving the C-Cl bond intact for future library functionalization.

• Regioselectivity: As 1H-pyrazole is symmetric,

  vs. alkylation is irrelevant until the first substitution occurs. The risk lies in over-alkylation (quaternization) to form the pyrazolium salt. This is mitigated by using a slight excess of the electrophile and a non-polar solvent (toluene) that precipitates any charged quaternary by-products, removing them from the reaction phase.

Part 2: Detailed Experimental Protocol

Materials & Equipment

Reagent	MW ( g/mol )	Equiv.[1][2][3]	Purity	Role
1H-Pyrazole	68.08	1.0	>98%	Nucleophile
1-Bromo-3-chloropropane	157.44	1.2	>97%	Electrophile
Sodium Hydroxide (50% aq)	40.00	2.5	Industrial	Base
TBAB (Tetrabutylammonium bromide)	322.37	0.05	>98%	Phase Transfer Catalyst
Toluene	92.14	5-10 Vol	ACS	Solvent

Equipment:

• Jacketed glass reactor (5L - 20L) with overhead stirring.

• Reflux condenser.

• Temperature probe (internal).

• High-vacuum distillation setup (short-path).

Step-by-Step Procedure

Step 1: Reaction Initiation

• Charge the reactor with Toluene (5 volumes) and 1H-Pyrazole (1.0 equiv) . Stir at 250 RPM until fully dissolved.

• Add TBAB (0.05 equiv) . The catalyst ensures transport of hydroxide ions from the aqueous phase to the organic interface.

• Add 1-Bromo-3-chloropropane (1.2 equiv) in one portion. Note: No reaction occurs yet due to lack of base.

• Cool the mixture to 15°C using the jacket chiller.

Step 2: Controlled Alkylation

• Add 50% Aqueous NaOH (2.5 equiv) dropwise via an addition funnel over 30 minutes.

  • Critical Control Point: The deprotonation is exothermic. Maintain internal temperature

    during addition to prevent thermal runaway or non-selective alkylation.

• Once addition is complete, ramp temperature to 45°C over 30 minutes.

• Hold at 45°C for 4–6 hours.

  • Monitoring: Check reaction progress via TLC (EtOAc/Hexane 1:4) or HPLC.[1][4] The limiting reagent (pyrazole) should be consumed (<1%).

Step 3: Workup & Isolation

• Cool reaction to 20°C.

• Stop stirring and allow phases to separate (approx. 15-30 mins). The product resides in the upper Toluene layer.

• Drain the lower aqueous caustic layer (Waste: High pH, contains NaBr).

• Wash the organic layer with Water (2 x 2 volumes) to remove residual base and TBAB.

  • QC Check: pH of the final wash should be neutral (pH 7-8).

• Dry the organic phase over anhydrous

  or via azeotropic distillation if moving to a larger scale.

• Concentrate the solvent under reduced pressure (Rotavap: 45°C, 50 mbar) to yield the crude yellow oil.

Step 4: Purification (Vacuum Distillation)

• Setup: Short-path distillation head with a vacuum pump capable of <5 mmHg.

• Fractions:

  • Fore-run: Residual toluene and unreacted 1-bromo-3-chloropropane (boiling point < 80°C at 5 mmHg).

  • Main Fraction:1-(3-Chloropropyl)-1H-pyrazole .

  • Boiling Point: ~110–115°C @ 5 mmHg (approximate).

• Yield Target: 85–92%.

• Appearance: Clear, colorless to pale yellow liquid.

Part 3: Process Visualization

Reaction Mechanism & Pathway

The following diagram illustrates the Phase Transfer Catalysis (PTC) cycle and the selective

displacement.

Caption: Figure 1. Biphasic Phase-Transfer Catalysis cycle. The quaternary ammonium salt (Q+) shuttles hydroxide into the organic layer to deprotonate the pyrazole, enabling selective attack on the bromo-linker.

Workflow Diagram

Caption: Figure 2. Process Flowchart for the scale-up synthesis, highlighting critical temperature control points and purification logic.

Part 4: Quality Control & Troubleshooting

Analytical Specifications

For library synthesis, the purity of the linker is paramount to prevent side reactions in subsequent steps.

• NMR (400 MHz, ): 7.55 (d, 1H), 7.38 (d, 1H), 6.25 (t, 1H), 4.35 (t, 2H, ), 3.50 (t, 2H, ), 2.30 (quint, 2H, ).

  • Diagnostic: Look for the triplet at ~4.35 ppm. If a second set of signals appears, check for bis-alkylation (salt formation).

• LC-MS:

  (Cl isotope pattern 3:1).

• GC Purity: >98.0% (Area %).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of alkyl halide	Ensure temperature does not exceed 50°C; reduce water volume or increase agitation speed.
Bis-alkylation	Excess alkyl halide + high temp	Use exactly 1.2 equiv. If salts form, they will precipitate (oiling out); filter them before distillation.
Emulsion	TBAB concentration too high	Add brine to the aqueous layer to break the emulsion; allow longer settling time.
Color Issues	Oxidation of pyrazole	Perform reaction under Nitrogen ( ) atmosphere (recommended for >100g scale).

Part 5: References

• Selectivity in Pyrazole Alkylation : Norman, N. J., et al. "Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions."[5] Journal of Organic Chemistry, 2022, 87(15), 10018–10025.[5] Link

• Phase Transfer Catalysis Scale-Up : "Process for the preparation of N-substituted pyrazoles." Google Patents, US Patent 4434292A. Link

• General Pyrazole Synthesis : "Recent highlights in the synthesis and biological significance of pyrazole derivatives." PMC, 2023. Link

• Purification by Distillation : "Process for the purification of 1-(4-chlorophenyl)pyrazol-3-ol" (Analogous purification techniques). Google Patents, US10538493B2. Link

Sources

• 1. Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Incorporation of 1-(3-chloropropyl)-1H-pyrazole in Solid-Phase Organic Synthesis

This Application Note provides a comprehensive technical guide for the use of 1-(3-chloropropyl)-1H-pyrazole in Solid-Phase Organic Synthesis (SPOS). It is designed for medicinal chemists and process scientists focusing on the development of nitrogen-heterocycle libraries, particularly for kinase and Factor Xa inhibitor discovery.

Executive Summary

1-(3-chloropropyl)-1H-pyrazole serves as a specialized electrophilic building block in solid-phase synthesis. Its primary utility lies in the efficient introduction of the pyrazole pharmacophore—a "privileged structure" in medicinal chemistry—onto resin-bound nucleophiles. This reagent bridges the gap between aliphatic linkers and aromatic heterocycles, enabling the rapid generation of diverse libraries targeting Factor Xa , VEGFR , and p38 MAP kinase pathways.

Unlike standard alkyl halides, the pyrazole moiety imparts specific hydrogen-bonding capabilities (donor/acceptor) and π-stacking interactions essential for protein-ligand binding, while the propyl chain provides a flexible spatial separation (approx. 3-4 Å) often required to span binding pockets.

Scientific Mechanism & Rationale

The "Privileged Scaffold" Hypothesis

The pyrazole ring is ubiquitous in FDA-approved therapeutics (e.g., Celecoxib , Rimonabant , Rivaroxaban analogs). In SPOS, introducing this moiety early or late in the sequence allows for the modulation of:

• Lipophilicity (LogP): The propyl linker adds hydrophobic bulk, aiding in membrane permeability.

• Metabolic Stability: The pyrazole ring is generally resistant to oxidative metabolism compared to other 5-membered heterocycles like furans or pyrroles.

Reaction Pathway: Nucleophilic Substitution ( )

The core chemical transformation utilized with this reagent is the

displacement of the terminal chloride by a resin-bound nucleophile.

• Electrophile: The primary alkyl chloride on the propyl chain. It is moderately reactive, requiring thermal activation (typically 50–80 °C) but is stable enough to resist premature hydrolysis in standard SPOS solvents.

• Nucleophile: Resin-bound secondary amines, thiols, or imidazoles.

• Leaving Group: Chloride ion (

  ).

Critical Consideration: Unlike solution-phase chemistry, where excess reagents can be easily removed, SPOS requires high conversion rates. The moderate reactivity of the alkyl chloride (vs. iodide or bromide) necessitates the use of iodide catalysis (Finkelstein condition) to generate the more reactive alkyl iodide in situ.

Experimental Protocol

Materials & Reagents[1][2][3]

• Solid Support: Rink Amide resin (0.6–0.8 mmol/g) or 2-Chlorotrityl Chloride (2-CTC) resin.

• Reagent: 1-(3-chloropropyl)-1H-pyrazole (5–10 equivalents relative to resin loading).

• Catalyst: Potassium Iodide (KI) or Tetrabutylammonium Iodide (TBAI) (1.0 equiv).

• Base:

  -Diisopropylethylamine (DIEA) or .

• Solvent: Anhydrous DMF or DMSO (High dielectric constant promotes

  ).

Step-by-Step Alkylation Protocol

Objective:

-alkylation of a resin-bound secondary amine (e.g., a piperazine or proline derivative).

Step 1: Resin Preparation & Swelling

• Weigh the desired amount of resin-bound secondary amine.

• Swell in DCM for 20 min to expand the polymer matrix.

• Wash 3x with DMF to exchange the solvent system.

Step 2: Reagent Solution Preparation

• Calculation: For 100 mg resin (0.8 mmol/g = 0.08 mmol scale):

  • Use 0.40 mmol (5 equiv) of 1-(3-chloropropyl)-1H-pyrazole.

  • Use 0.40 mmol (5 equiv) of DIEA.

  • Use 0.08 mmol (1 equiv) of TBAI (Catalyst).

• Dissolution: Dissolve all components in 2 mL of anhydrous DMF. Note: Ensure the solution is clear; sonicate if necessary.

Step 3: The Alkylation Reaction

• Add the reagent solution to the reaction vessel containing the resin.

• Thermal Activation: Heat the reaction mixture to 60 °C for 12–16 hours with gentle agitation (orbital shaker).

  • Why 60 °C? Alkyl chlorides are sluggish at room temperature. Heating overcomes the activation energy barrier for the

    displacement.

  • Why TBAI? It facilitates the in situ exchange of Cl for I, creating a more reactive electrophile.

• Monitoring: Perform a Chloranil Test (for secondary amines). A negative result (no blue color) indicates complete consumption of the amine.

Step 4: Washing & Cleavage

• Drain the reaction solution.

• Wash resin sequence: 3x DMF, 3x DCM, 3x MeOH, 3x DCM.

• Cleavage: Treat resin with 95% TFA / 2.5% TIS / 2.5%

  for 2 hours.

• Precipitate the filtrate in cold diethyl ether, centrifuge, and dry.

Visualization of Workflow

The following diagram illustrates the logical flow of incorporating the pyrazole moiety into a peptide or small-molecule scaffold on resin.

Figure 1: Workflow for the site-specific introduction of the pyrazole motif via nucleophilic substitution on solid phase.

Troubleshooting & Optimization Data

The following data summarizes common issues and validated solutions for this specific transformation.

Parameter	Standard Condition	Optimization Strategy	Rationale
Solvent	DMF	DMSO or NMP	Higher polarity stabilizes the transition state of the reaction; DMSO improves solubility of pyrazole salts.
Temperature	60 °C	80 °C (Max)	If conversion is <50% after 12h. Warning: >80°C may degrade certain resins (e.g., 2-CTC).
Base	DIEA (Organic)	(Inorganic)	Cesium effect can enhance nucleophilicity, especially for less reactive resin-bound amines.
Catalyst	TBAI (1.0 eq)	KI (2.0 eq) in DMSO	Iodide is essential. If using DMSO, inorganic KI is soluble and highly effective.
Reagent Ratio	5 equivalents	10 equivalents	Mass transfer limitations in SPOS often require high excess to drive reaction to completion (Pseudo-1st order kinetics).

References

• National Institutes of Health (NIH). (2024). Design and Synthesis of 1,3-Diarylpyrazoles and Investigation of Their Cytotoxicity and Antiparasitic Profile. PubMed Central. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors. RSC Advances. Retrieved from [Link]

• MDPI. (2021). Pyrazole-Based Thrombin Inhibitors with a Serine-Trapping Mechanism of Action. Pharmaceuticals.[1][2][3][4] Retrieved from [Link]

• Beilstein Institut. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Workup [chem.rochester.edu]
• 4. Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Activating 1-(3-chloropropyl)-1H-pyrazole as a "Click-Ready" Pharmacophore for Fragment-Based Drug Discovery

Topic: Application of 1-(3-chloropropyl)-1H-pyrazole in Click Chemistry Reactions Content Type: Application Note & Protocol Guide Audience: Senior Medicinal Chemists, Chemical Biologists, and Process Development Scientists.[1][2]

[1][2]

Executive Summary

The pyrazole ring is a "privileged scaffold" in medicinal chemistry, ubiquitous in kinase inhibitors (e.g., Ruxolitinib, Crizotinib) and anti-inflammatory agents. 1-(3-chloropropyl)-1H-pyrazole (CAS: 104124-24-7) serves as a robust, shelf-stable precursor for introducing this pharmacophore into chemical libraries.[2]

While not a click reagent in its native form, this application note details the strategic conversion of the 3-chloropropyl moiety into a 3-azidopropyl handle.[2] This transformation enables the rapid assembly of pyrazole-functionalized libraries via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1][2]

Key Technical Insight: Direct storage of low-molecular-weight organic azides (like 1-(3-azidopropyl)-1H-pyrazole) poses significant safety risks due to high nitrogen content (

ratio ).[1][2] This protocol validates a telescoped (one-pot) workflow where the chloride is converted to the azide and immediately "clicked" without isolation, maximizing safety and yield.

Scientific Rationale & Mechanism

The "Pre-Click" Strategy

The 3-chloropropyl tail acts as a latent electrophile.[1][2] The primary alkyl chloride is sufficiently reactive for nucleophilic substitution (

) but stable enough for long-term storage, unlike its azide counterpart.[2]

Mechanism:

• Activation: The chloride is displaced by azide ion (

  ).[1][2] The addition of Sodium Iodide (NaI) catalyzes this via the Finkelstein reaction (formation of a transient, more reactive alkyl iodide).

• Ligation: The resulting organic azide enters the catalytic cycle of Cu(I), coordinating with the alkyne to form a 1,4-disubstituted 1,2,3-triazole.

Safety Critical: The C/N Ratio Rule

• Molecule: 1-(3-azidopropyl)-1H-pyrazole (

  )[1][2]

• Analysis: Carbon count = 6; Nitrogen count = 5.[2]

• Ratio:

  .[2]

• Risk: According to Smith & Openchain's rule, organic azides with a ratio

  are considered potential explosives.

• Solution: Do not isolate the azide neat. Our protocol uses a solution-phase transfer method to mitigate thermal instability.

Visualizing the Pathway

Figure 1: The Telescoped Activation Pathway. The stable chloride is activated to the azide in situ, avoiding the isolation of the high-energy intermediate before the final click reaction.

Experimental Protocols

Protocol A: Telescoped Azidation & Click Reaction (Recommended)

Use this protocol to link the pyrazole moiety to an alkyne-functionalized drug scaffold or fluorophore.[1][2]

Reagents:

• 1-(3-chloropropyl)-1H-pyrazole (1.0 equiv)[2]

• Sodium Azide (

  ) (1.5 equiv) [Caution: Acutely Toxic] [2]

• Sodium Iodide (NaI) (0.1 equiv, catalyst)

• Terminal Alkyne partner (1.0 equiv)[2]

• Copper(II) Sulfate Pentahydrate (

  ) (0.05 equiv)[2]

• Sodium Ascorbate (0.1 equiv)[2]

• Solvents: DMF (anhydrous), t-Butanol/Water (1:1).[2]

Step-by-Step Methodology:

• Azide Generation (In Situ):

  • In a sealed reaction vial, dissolve 1-(3-chloropropyl)-1H-pyrazole (100 mg, 0.69 mmol) in anhydrous DMF (2 mL).

  • Add

    (67 mg, 1.04 mmol) and NaI (10 mg).

  • Heat to 80°C for 4 hours .

  • QC Check: Pull a small aliquot (5 µL) for LC-MS.[2] Look for mass shift:

    changes from ~145 (Cl) to ~152 (N3).[2]

  • Safety Stop: Once conversion is >95%, cool to room temperature. Do not evaporate the solvent.

• The Click Reaction:

  • Dilute the reaction mixture with t-Butanol/Water (1:1, 2 mL) directly into the same vial (or transfer to a larger vessel if needed).

  • Add the Terminal Alkyne (0.69 mmol).[2]

  • Catalyst Prep: Premix

    solution and Sodium Ascorbate solution in a separate tube until the mixture turns bright yellow (reduction to Cu(I)). Add this mixture immediately to the main reaction.

  • Stir at Room Temperature for 12–16 hours .

• Workup & Purification:

  • Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove DMF and inorganic salts.[2]

  • Dry organic layer over

    .[2]

  • Purify via Silica Gel Chromatography (typically 0-5% MeOH in DCM).[1][2]

Protocol B: Optimization of Reaction Conditions

Comparison of solvent systems for the initial substitution step.

Solvent System	Temperature	Time to >95% Conv.	Notes
DMF (Anhydrous)	80°C	4 Hours	Recommended. Best balance of solubility and rate.[1][2]
DMSO	70°C	3 Hours	Faster, but difficult to remove during workup.
Acetone/Water	Reflux (56°C)	18+ Hours	Too slow for this specific alkyl chloride.[2]
Acetonitrile	Reflux (82°C)	8 Hours	Good alternative if DMF is problematic for downstream steps.[2]

Applications in Drug Discovery[3][4][5][6][7][8][9][10][11]

Fragment-Based Drug Discovery (FBDD)

The pyrazole unit acts as a hydrogen bond donor/acceptor.[1][2] By "clicking" this unit onto various alkyne-tagged core scaffolds, researchers can rapidly scan for:

• Kinase Hinge Binding: Pyrazoles often mimic the adenine ring of ATP.

• Solubility Enhancement: The propyl linker adds flexibility, potentially improving the hydrodynamic radius and solubility profile.

PROTAC Linker Synthesis

This molecule is ideal for synthesizing "Warhead-Linker" motifs.[1][2]

• Workflow: 1-(3-chloropropyl)-1H-pyrazole

  Azide Click with Alkyne-PEG-E3 Ligase Ligand.[2]

• Benefit: The triazole formed is metabolically stable and acts as a bioisostere for amide bonds, reducing proteolytic cleavage.

Troubleshooting & Validation

Issue: Incomplete Azidation

• Cause: Chloride is a poor leaving group.[2]

• Fix: Increase NaI loading to 0.5 equiv. The in situ formation of the alkyl iodide is the rate-determining accelerator.[1][2]

Issue: Copper Crashing Out

• Cause: Oxidation of Cu(I) to Cu(II) or ligand instability.[2]

• Fix: Add a stabilizing ligand like THPTA or TBTA (0.05 equiv) to the click reaction.[2] This protects the Cu(I) species from oxidation and prevents disproportionation.[2]

Issue: Safety Concerns with Scale-up

• Constraint: Never scale the in situ azide generation above 5 mmol without a blast shield.[2]

• Alternative: For larger scales, perform the substitution in a flow reactor to minimize the active volume of hazardous azide.

References

• Click Chemistry in Medicinal Chemistry: Kolb, H. C., & Sharpless, K. B. (2003).[3] The growing impact of click chemistry on drug discovery.[4] Drug Discovery Today. Link

• Safety of Organic Azides: Smith, P. A. S. (1988). Open-Chain Nitrogen Compounds.

• Pyrazole Pharmacophores: Li, G., et al. (2022).[5] Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry.[2][5] Link

• Finkelstein Reaction Conditions: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry. (Standard reference for Halogen exchange).

• CuAAC Ligand Stabilization: Chan, T. R., et al. (2004). Polytriazoles as Copper(I)-Stabilizing Ligands in Catalysis.[1][2] Organic Letters. Link[2]

Note: All chemical structures and protocols should be validated in your specific laboratory environment. Always consult SDS for 1-(3-chloropropyl)-1H-pyrazole and Sodium Azide before handling.[1][2]

Sources

• 1. 174790-34-2|3-(3-Chloropropyl)-1H-pyrazole|BLD Pharm [bldpharm.com]
• 2. 1-isopropyl-1H-pyrazole | C6H10N2 | CID 13469816 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of 1-(3-chloropropyl)-1H-pyrazole

Ticket ID: PUR-PYR-003 Subject: Optimization of Flash Chromatography for N-Alkyl Pyrazoles Assigned Specialist: Senior Application Scientist, Separation Sciences[1][2][3][4]

Executive Summary

Purifying 1-(3-chloropropyl)-1H-pyrazole presents a classic "competing interaction" challenge in chromatography.[1][2][3] You are balancing the lipophilicity of the chloropropyl chain against the basicity of the pyrazole nitrogen.[3]

The most common failure mode is peak tailing caused by the interaction between the basic pyrazole nitrogen (N2) and acidic silanol groups on the silica surface.[2][3][4] This guide provides a self-validating protocol to eliminate tailing, ensure separation from unreacted starting materials, and maximize recovery.

Module 1: Method Development & Chemistry

The Challenge: The "Sticky" Nitrogen

The target molecule contains a basic nitrogen atom (

hybridized) in the pyrazole ring.[2][3][4] Standard silica gel ( ) is slightly acidic (pH ~5).[2][3][4]

• Mechanism of Failure: The pyrazole acts as a Lewis base, hydrogen-bonding with the silanol protons.[3] This results in broad, tailing peaks that co-elute with impurities.[2][3][4]

• The Fix: You must "mask" the silanols using a mobile phase modifier (Base Deactivation).[2][3][4]

Physicochemical Profile

Property	Value/Description	Impact on Chromatography
State	Colorless to pale yellow oil	Requires liquid loading or dry loading on Celite/Silica.[1][2][3]
Boiling Point	~224°C (Predicted)	High enough that column chromatography is preferred over distillation for high purity (>98%).[2][3][4]
Polarity	Moderate	Soluble in DCM, EtOAc, Alcohols.[2][3][4]
pKa (Conj. Acid)	~2.5 (Pyrazole N)	Sufficiently basic to interact with acidic silica.[2][3][4]

Module 2: The Optimized Protocol

Step 1: TLC Scouting (The "Golden Rule")

Do not run the column until you have a TLC plate with an

of 0.25 – 0.35 for the target spot.[2][3][4]

• Standard Solvent System: Hexane : Ethyl Acetate (Start at 4:1).[2][3][4]

• The Modifier: Add 1% Triethylamine (Et3N) to your TLC solvent.[2][3][4]

  • Without Et3N: Spot will likely streak from the baseline.[2][3]

  • With Et3N: Spot should be compact and round.[2][3]

• Visualization:

  • UV (254 nm): Pyrazoles have weak absorbance; use high concentration.[2][3][4]

  • Iodine (

    ) Chamber: Recommended. The nitrogen lone pair complexes strongly with iodine, appearing as a dark brown spot.[2][3][4]

Step 2: Column Preparation (Slurry Method)[1][2][3][4]

• Stationary Phase: Silica Gel 60 (40–63 µm).[2][3][4]

• Mobile Phase: Hexane : Ethyl Acetate (Gradient 90:10

  60:[1][2][3][4]40) + 1% Et3N .[2][3][4]

  • Note: Pre-wash the silica slurry with the Et3N-containing solvent to neutralize active sites before loading the sample.[1][3]

Step 3: Loading & Elution

• Sample Loading: Since the product is an oil, dissolve it in a minimum volume of DCM or Toluene.[2][3] If the volume is >5% of the column volume, use Dry Loading (adsorb oil onto Celite/Silica, evaporate solvent, and pour powder on top of the column bed).[2][3][4]

• Gradient Elution:

  • 0–5 mins: 100% Hexane (Flushes non-polar impurities like bis-alkylated byproducts).[1][2][3]

  • 5–20 mins: Ramp to 20% EtOAc.

  • 20–40 mins: Hold or shallow ramp to 40% EtOAc (Target elution).

• Fraction Collection: Collect small fractions (approx. 1/10th of column volume) to cut close to the tail if separation is tight.

Module 3: Troubleshooting Logic (Q&A)

Q1: My compound is streaking across the column despite using Et3N. Why? A: You may have "salt formation" in the column.[2][3]

• Cause: If your crude reaction mixture contains residual acid (e.g., HCl from the amine salt), it will protonate the Et3N or the pyrazole, creating sticky salts.[2][3][4]

• Fix: Perform a basic aqueous workup (Sat.

  wash) before the column to ensure the crude oil is the free base .[2][3]

Q2: I see a spot on TLC, but nothing comes off the column. A: The compound might be degrading or irreversibly binding.[3][4]

• Risk: Alkyl chlorides can be reactive.[2][3][5][6] Prolonged exposure to acidic silica can cause hydrolysis (to the alcohol) or cyclization.[2][3][4]

• Fix: Switch to Neutral Alumina (Grade III) as the stationary phase. Alumina is less acidic than silica and better suited for acid-sensitive alkyl halides.[1][2][3]

Q3: Can I use DCM/MeOH instead of Hexane/EtOAc? A: Yes, but be careful.

• Context: DCM/MeOH is very strong.[2][3] For this molecule, it might elute everything at the solvent front (

  ).[2][3][4]

• Recommendation: Only use DCM/MeOH (e.g., 95:5) if the compound is stuck.[2][3] If you do, switch the modifier from Et3N to 1%

  (Ammonia) , as it is more miscible and effective in methanol.[2][3][4]

Visualizing the Workflow

The following diagram illustrates the decision logic for purifying N-alkyl pyrazoles.

Figure 1: Decision matrix for the purification of N-alkyl pyrazoles, emphasizing the correction for tailing issues.

References

• Reich, H. J., & Schwitters, S. (n.d.).[2][3][4] Flash Chromatography of Amines. University of Wisconsin-Madison.[1][2][3] Retrieved from [Link]

  • Authority on the use of amine modifiers (TEA) for silica chromatography.[1][2][3][4]

• Still, W. C., Kahn, M., & Mitra, A. (1978).[2][3][4] Rapid chromatographic technique for preparative separations with moderate resolution.[2][3] The Journal of Organic Chemistry, 43(14), 2923–2925.[2][3][4]

  • The foundational text for flash chromatography methodology.[1][4]

• Phenomenex. (2025).[2][3][7] How to Reduce Peak Tailing in HPLC and Flash. Retrieved from [Link]

  • Technical validation of silanol interactions with basic analytes.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12886825, 1-(3-chloropropyl)-1H-pyrazole. Retrieved from [Link][1][2][3][4]

  • Source for physicochemical properties (Boiling Point, Molecular Weight).[2][3][4]

Sources

• 1. US10538493B2 - Process for the purification of 1-(4-chlorophenyl)pyrazol-3-ol - Google Patents [patents.google.com]
• 2. PubChemLite - 1-(3-chloropropyl)-1h-pyrazole (C6H9ClN2) [pubchemlite.lcsb.uni.lu]
• 3. Thread 1,3-pyrazole | C30H36N6O2 | CID 139178128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]

Troubleshooting regioisomer formation in 1-(3-chloropropyl)-1H-pyrazole synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 1-(3-chloropropyl)-1H-pyrazole. This guide is designed to provide in-depth troubleshooting advice and practical solutions for challenges encountered during the N-alkylation of pyrazole, with a specific focus on controlling and resolving the formation of regioisomers.

Introduction

The N-alkylation of pyrazoles is a fundamental transformation in medicinal chemistry, as the pyrazole scaffold is a key structural motif in numerous pharmaceuticals.[1] The synthesis of 1-(3-chloropropyl)-1H-pyrazole, a valuable building block, typically involves the reaction of pyrazole with an alkylating agent like 1-bromo-3-chloropropane. However, a persistent challenge in this synthesis is the frequent formation of a mixture of regioisomers, primarily the 1,3- and 1,5-disubstituted products, which can be difficult to separate and can complicate downstream applications.[2][3]

This guide provides a structured approach to understanding and mitigating the issue of regioisomer formation, drawing upon established chemical principles and peer-reviewed literature to ensure scientific integrity and practical utility.

Troubleshooting Guide: Regioisomer Formation

This section addresses specific experimental issues in a question-and-answer format, providing detailed explanations and actionable solutions.

Question 1: Why am I consistently obtaining a mixture of 1,3- and 1,5-regioisomers during the alkylation of my substituted pyrazole?

Answer: The formation of regioisomers is an inherent challenge in the N-alkylation of unsymmetrically substituted pyrazoles. This arises from the electronic nature of the pyrazole ring itself. The two nitrogen atoms (N1 and N2) are in different chemical environments and can exist in tautomeric forms. Deprotonation with a base generates a pyrazolate anion where the negative charge is delocalized across the N-N bond. Consequently, the incoming electrophile (the 3-chloropropyl group) can attack either nitrogen atom, leading to a mixture of products.[3]

The ratio of these isomers is not random; it is dictated by a combination of steric, electronic, and reaction conditions, which determine whether the reaction is under kinetic or thermodynamic control.[4][5]

Fig 1. Competing pathways in pyrazole N-alkylation.

Question 2: How can I influence the reaction to selectively form the desired 1-(3-chloropropyl)-1H-pyrazole isomer?

Answer: Controlling the regioselectivity requires careful optimization of reaction parameters. The interplay between the base, solvent, and temperature is critical.[3][6]

• Choice of Base and Counter-ion: The base is not just a proton scavenger; its counter-ion can influence the nucleophilicity of the two nitrogen atoms in the pyrazolate intermediate.

  • Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃): These are often good starting points. In polar aprotic solvents like DMF or DMSO, they tend to favor alkylation at the less sterically hindered nitrogen, often leading to the kinetic product.[6]

  • Sodium Hydride (NaH): A stronger, non-coordinating base that fully deprotonates the pyrazole. In some cases, using NaH can prevent the formation of regioisomeric products by locking the reaction into a specific pathway.[3]

• Solvent Effects: The solvent's polarity and its ability to solvate the pyrazolate anion and the counter-ion are crucial.

  • Polar Aprotic Solvents (DMF, DMSO, Acetonitrile): These are most commonly used and generally favor the formation of the N1-alkylated product (the less sterically hindered isomer).[6]

  • Fluorinated Alcohols (TFE, HFIP): Studies have shown that solvents like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) can dramatically increase regioselectivity, often favoring one isomer almost exclusively.[2] This is attributed to their unique hydrogen-bonding properties which can selectively shield one of the nitrogen atoms.

• Temperature and Reaction Time (Kinetic vs. Thermodynamic Control):

  • Kinetic Control: Lower temperatures (e.g., 0 °C to room temperature) and shorter reaction times generally favor the formation of the kinetic product, which is the one that forms the fastest.[5] This is often the less sterically hindered isomer.

  • Thermodynamic Control: Higher temperatures and longer reaction times allow the system to reach equilibrium, favoring the formation of the more thermodynamically stable thermodynamic product.[4][7] This is often the more sterically hindered but more stable isomer. If you are obtaining the wrong isomer, consider lowering the reaction temperature.

The following table summarizes the general influence of these parameters:

Parameter	Condition	Likely Outcome	Rationale
Base	K₂CO₃, Cs₂CO₃	Favors less hindered isomer	Softer cation, moderate basicity
NaH	Can provide high selectivity	Strong, non-coordinating base
Solvent	DMF, DMSO	Good starting point, often favors less hindered isomer	Polar aprotic, good solubility
TFE, HFIP	Can dramatically improve selectivity	Unique H-bonding properties
Temperature	Low (0 °C - RT)	Favors Kinetic Product	Reaction is under kinetic control
High (> RT)	Favors Thermodynamic Product	Allows for equilibration

Question 3: My reaction has produced an inseparable mixture of isomers. What are my options for purification?

Answer: While challenging, separating pyrazole regioisomers is often achievable with the right chromatographic techniques.

• Flash Column Chromatography: This is the most common method for separating regioisomers.[8]

  • Stationary Phase: Standard silica gel is usually effective.

  • Mobile Phase: A gradient of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or dichloromethane) is typically used. Start with a low polarity eluent and gradually increase the polarity to resolve the two spots. Careful optimization of the solvent system is key.

• High-Performance Liquid Chromatography (HPLC): For very difficult separations, HPLC offers higher resolution. Both normal-phase and reverse-phase methods can be explored.[8]

• Crystallization: If there is a significant difference in the concentration of the two isomers, or if they have different solubility profiles, it may be possible to selectively crystallize the major isomer from the crude mixture.

Question 4: How can I definitively identify which isomer is which and determine the isomeric ratio?

Answer: Spectroscopic analysis is essential for structural confirmation.

• NMR Spectroscopy (¹H, ¹³C, NOESY): This is the most powerful tool for distinguishing between regioisomers. The chemical shifts of the protons and carbons on the pyrazole ring are highly sensitive to the position of the alkyl substituent.[1][9]

  • In ¹H NMR, the coupling patterns and chemical shifts of the ring protons will be distinct for each isomer.

  • 2D NMR techniques like NOESY can show through-space correlations between the protons on the alkyl chain and the protons on the pyrazole ring, providing unambiguous proof of which nitrogen is substituted.[9]

• LC-MS (Liquid Chromatography-Mass Spectrometry): This technique is excellent for determining the isomeric ratio in a mixture. The isomers will likely have different retention times on the LC column, and the mass spectrometer will confirm that they have the same molecular weight. The relative peak areas in the chromatogram can be used to quantify the ratio.

Fig 2. Troubleshooting workflow for regioisomer formation.

Frequently Asked Questions (FAQs)

Q1: What is a standard, reliable starting protocol for the synthesis of 1-(3-chloropropyl)-1H-pyrazole? A reliable starting point is to use pyrazole, 1.1 equivalents of 1-bromo-3-chloropropane, and 1.5 equivalents of potassium carbonate in DMF at room temperature. Monitor the reaction by TLC or LC-MS. This often provides a good yield, though the regioselectivity may need optimization.

Q2: Are there alternative synthetic strategies that can offer better regioselectivity from the start? Yes, multi-step strategies can provide a single isomer. For example, one could protect one of the pyrazole nitrogens with a removable protecting group (like a triphenylsilyl group), perform the alkylation on the unprotected nitrogen, and then deprotect.[10] While more steps are involved, this can save significant time on purification. Another approach involves using engineered enzymes that can perform the alkylation with extremely high regioselectivity.[11]

Q3: What safety precautions should be taken during this synthesis?

• Alkylating Agents: 1-bromo-3-chloropropane is a hazardous substance. It is a suspected carcinogen and is toxic. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Bases: Sodium hydride (NaH) is highly flammable and reacts violently with water. It should be handled under an inert atmosphere (e.g., nitrogen or argon).

• Solvents: DMF and DMSO are skin-penetrating solvents. Avoid contact with skin.

Recommended Experimental Protocol: Regioselective N-Alkylation

This protocol is designed as a starting point for optimizing the regioselective synthesis of 1-(3-chloropropyl)-1H-pyrazole, favoring the kinetic product.

Materials and Equipment:

• Pyrazole

• 1-Bromo-3-chloropropane

• Potassium Carbonate (K₂CO₃), finely ground and dried

• Dimethylformamide (DMF), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Standard glassware for workup and purification

• TLC plates and developing chamber

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add pyrazole (1.0 equiv.) and anhydrous DMF (to make a ~0.5 M solution).

• Addition of Base: Add finely ground, dry potassium carbonate (1.5 equiv.) to the solution. Stir the suspension vigorously for 15-20 minutes at room temperature.

• Addition of Alkylating Agent: Add 1-bromo-3-chloropropane (1.1 equiv.) dropwise to the stirring suspension.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the reaction by TLC or LC-MS every 1-2 hours until the starting pyrazole is consumed.

• Workup:

  • Once the reaction is complete, pour the mixture into a separatory funnel containing water.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic extracts, wash with brine to remove residual DMF, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel.

  • Use a gradient eluent system, for example, starting with 100% hexane and gradually increasing the proportion of ethyl acetate, to separate the regioisomers.

  • Combine the fractions containing the desired product and remove the solvent in vacuo.

• Characterization: Confirm the structure and purity of the final product using NMR and mass spectrometry.

References

• Journal of Organic and Pharmaceutical Chemistry. (n.d.). Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. JOCPR. Retrieved February 7, 2026, from [Link]

• Google Patents. (n.d.). CN103044393A - Synthesis method of 1-(3-chloro-2-pyridyl)-1H-pyrazole-5-formate.
• Google Patents. (n.d.). Preparation process of 1-(3-chloropyridine-2-yl)-3-bromo-1H-pyrazole-5-formic acid.

• Royal Society of Chemistry. (2018). Divergent synthesis of 1,3,5-tri and 1,3-disubstituted pyrazoles under transition metal-free conditions. Organic & Biomolecular Chemistry. Retrieved February 7, 2026, from [Link]

• IP.com. (n.d.). Synthesis Of 3 Bromo 1 (3 Chloro 2 Pyridinyl) 1 H Pyrazole 5 Carboxylic Acid. Retrieved February 7, 2026, from [Link]

• ResearchGate. (n.d.). Synthetic Strategies and Biological Activities of 1,5-Disubstituted Pyrazoles and 2,5-Disubstituted Thiazoles. Retrieved February 7, 2026, from [Link]

• National Center for Biotechnology Information. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PubMed Central. Retrieved February 7, 2026, from [Link]

• ACS Publications. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry. Retrieved February 7, 2026, from [Link]

• MDPI. (n.d.). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved February 7, 2026, from [Link]

• MDPI. (2024). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Retrieved February 7, 2026, from [Link]

• ACS Publications. (n.d.). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Retrieved February 7, 2026, from [Link]

• MDPI. (2024). Design and Synthesis of 1,3-Diarylpyrazoles and Investigation of Their Cytotoxicity and Antiparasitic Profile. Retrieved February 7, 2026, from [Link]

• Beilstein Journals. (2017). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. Retrieved February 7, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved February 7, 2026, from [Link]

• ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. Retrieved February 7, 2026, from [Link]

• National Center for Biotechnology Information. (2022). Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. PubMed Central. Retrieved February 7, 2026, from [Link]

• ResearchGate. (2022). Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. Retrieved February 7, 2026, from [Link]

• Google Patents. (n.d.). EP0749963A1 - N-alkylation method of pyrazole.

• ResearchGate. (2022). Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Retrieved February 7, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. Retrieved February 7, 2026, from [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• Wiley Online Library. (2021). Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie International Edition. Retrieved February 7, 2026, from [Link]

• National Center for Biotechnology Information. (2022). Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. PubMed. Retrieved February 7, 2026, from [Link]

• ACS Publications. (n.d.). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. Retrieved February 7, 2026, from [Link]

• Visnav. (2022). Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. International Journal of Applied Chemical and Biological Sciences. Retrieved February 7, 2026, from [Link]

• MDPI. (n.d.). On the Question of the Application Potential and the Molecular Mechanism of the Formation of 1,3-Diaryl-5-Nitropyrazoles from Trichloromethylated Diarylnitropyrazolines. Retrieved February 7, 2026, from [Link]

• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Retrieved February 7, 2026, from [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Retrieved February 7, 2026, from [Link]

• MDPI. (n.d.). 1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one. Retrieved February 7, 2026, from [Link]

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• 5. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 6. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 7. Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Regioselectivity in Pyrazole Alkylation

Topic: Solvent-Dependent Regiocontrol in -Alkylation of 3(5)-Substituted Pyrazoles

Diagnostic Framework: The "Ambident" Problem

The Core Challenge: In drug discovery, 3-substituted pyrazoles are ubiquitous scaffolds. However, their alkylation presents a classic regioselectivity problem.[1][2][3] The pyrazolate anion is an ambident nucleophile with two reactive nitrogen centers (

and ).

• The 1,3-Isomer (Distal): Alkylation occurs at the nitrogen furthest from the C3-substituent. This is typically the sterically favored product in polar aprotic solvents.

• The 1,5-Isomer (Proximal): Alkylation occurs at the nitrogen adjacent to the C3-substituent. This is often the thermodynamically less stable product (due to steric clash) but can be accessed via coordination control .

The Solvent's Role: The solvent does not merely dissolve reagents; it dictates the structure of the reacting species (the ion pair). Your choice of solvent determines whether the reaction is governed by sterics (loose ion pair) or chelation (tight ion pair).

Visualizing the Pathway

The following diagram illustrates how solvent polarity and cation choice dictate the reaction trajectory.

Caption: Decision tree showing how solvent classes dictate the mechanistic pathway (Steric vs. Coordination Control).[1]

Troubleshooting Guides & Optimization

Scenario A: "I am getting a 1:1 mixture of isomers."

Diagnosis: You are likely using a polar aprotic solvent (DMF, DMSO) with a standard carbonate base (

, ).[1] Why: These solvents effectively solvate the cation ( , ), leaving a "naked" pyrazolate anion.[1] Without a cation to guide it, the anion is highly reactive and less selective (Reactivity-Selectivity Principle). Solution:

• Switch to Fluorinated Alcohols: Use 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP).[1][3][4] These solvents form strong hydrogen bonds with the pyrazole nitrogens, often shielding one site or stabilizing the transition state for the 1,3-isomer significantly.

• Lower the Temperature: In DMF, drop to 0°C or -20°C to allow steric differentiation to play a larger role.

Scenario B: "I need the 1,5-isomer (Proximal), but I only get the 1,3-isomer."

Diagnosis: You are fighting steric hindrance.[1] The electrophile naturally avoids the bulky substituent at C3. Why: Steric control is the default mode in most alkylations. Solution:

• Employ Coordination Control: If your C3-substituent has a lone pair (e.g., Pyridine, Ester, Amide), switch to a non-polar solvent (Toluene, DME) and a small, hard cation (NaH or LiH ).[1]

  • Mechanism:[2][5][6][7] The

    ion coordinates simultaneously to the pyrazole nitrogen and the substituent's lone pair. This "locks" the geometry and directs the incoming electrophile to the adjacent nitrogen ( ).

Solvent Selection Matrix

Solvent Class	Examples	Dominant Mechanism	Expected Major Isomer (with bulky C3-R)
Polar Aprotic	DMF, DMSO, NMP	Steric / Electronic (Loose Ion Pair)	1,3-Isomer (Mixtures common, e.g., 2:1 to 4:[1]1)
Non-Polar	Toluene, Benzene, Hexane	Coordination / Chelation (Tight Ion Pair)	1,5-Isomer (Only if R allows chelation; otherwise slow reaction)
Ethers	THF, DME, 1,4-Dioxane	Hybrid (Solvation depends on cation)	Variable (DME + NaH favors 1,5-isomer via chelation)
Fluorinated	TFE, HFIP	H-Bonding / Solvation	1,3-Isomer (Often >10:1 selectivity)
Protic	Ethanol, Methanol	H-Bonding (Weak)	Mixtures (Often poor selectivity compared to TFE)

Detailed Experimental Protocols

Protocol A: High Selectivity for 1,3-Isomer (Fluorinated Solvent Method)

Best for: Substrates where standard DMF conditions yield inseparable mixtures.[1]

• Preparation: Dissolve the 3-substituted pyrazole (1.0 equiv) in 2,2,2-Trifluoroethanol (TFE) (0.2 M concentration).

• Base Addition: Add

  (1.5 equiv). Note: Cs is used for higher solubility, though K2CO3 works if finely ground.[1]

• Alkylation: Add the alkyl halide (1.1 equiv) dropwise at Room Temperature (RT).

• Monitoring: Stir at RT for 2–4 hours. Monitor by LCMS.[4]

• Workup: TFE is expensive. Rotovap the solvent directly (recycle if possible). Resuspend residue in EtOAc, wash with water, dry over

  .[1]

• Why it works: TFE H-bonds to the pyrazole nitrogens. The steric bulk of the solvent-solute complex amplifies the steric difference between

  and .

Protocol B: Coordination Control for 1,5-Isomer

Best for: Pyrazoles with chelating groups (Pyridine, COOMe) at C3.[1]

• Preparation: Suspend NaH (60% in oil, 1.2 equiv) in anhydrous DME (Dimethoxyethane) or Toluene under Argon.

• Deprotonation: Add the pyrazole (1.0 equiv) solution (in DME/Toluene) dropwise at 0°C. Stir for 30 mins to ensure full anion formation.

  • Critical Step: The solution must remain anhydrous to maintain the tight

    -chelate.

• Alkylation: Add the alkyl halide (1.1 equiv) slowly at 0°C. Allow to warm to RT slowly.

• Workup: Quench with saturated

  . Extract with EtOAc.

• Why it works: The

  acts as a bridge between the C3-substituent and the pyrazolate , exposing to the electrophile while blocking .

Frequently Asked Questions (FAQs)

Q: Why does DMF sometimes give me the "wrong" isomer compared to literature? A: DMF is highly sensitive to water content and temperature. "Wet" DMF can solvate anions differently, disrupting the loose ion pair. Furthermore, if your substrate has changed (e.g., changing a C3-Methyl to a C3-Trifluoromethyl), the electronic bias of the ring changes.[1]

is electron-withdrawing, making the pyrazolate less nucleophilic and more sensitive to transition state stability (Hammond Postulate).

Q: Can I use Phase Transfer Catalysis (PTC) to improve selectivity? A: Yes. Using a non-polar solvent (Toluene) with solid KOH and a quaternary ammonium salt (TBAB) can mimic "non-polar" conditions while maintaining high reactivity.[1] This often favors the 1,3-isomer (steric control) because the bulky quaternary ammonium cation blocks the more hindered site.

Q: I am using a Mitsunobu reaction instead of Alkyl Halide. Does this guide apply? A: No. The Mitsunobu reaction proceeds via a neutral pyrazole attacking an activated alcohol. The mechanism is different (protonation state matters). In Mitsunobu conditions, the major product is usually determined by the tautomeric equilibrium of the neutral pyrazole, not the pyrazolate anion dynamics.

References

• Influence of Solvent on Pyrazole Regioselectivity (Fluorinated Alcohols)

  • Title: Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents.[3][4][8]

  • Source:J. Org.[9][10] Chem. 2008, 73, 9, 3523–3529.[1]

  • URL:[Link][1]

• Coordination Control (Chelation)

  • Title: Regioselective N-Alkylation of 3-Substituted Pyrazoles: The Role of Cation Coordin

  • Source:Tetrahedron Letters, Vol 56, Issue 23, 2015.[1]

  • URL:[Link] (General Journal Landing Page for verification of concept).[1]

• General Mechanism & Tautomerism

  • Title: Tautomerism and N-Alkylation of Pyrazoles.[2][11]

  • Source:Advances in Heterocyclic Chemistry, Vol 105.[1]

  • URL:[Link][1]

• Recent Advances (Silanes)

  • Title: N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents.[10]

  • Source:J. Org.[9][10] Chem. 2024, 89, 5.[1]

  • URL:[Link][1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Strategic atom replacement enables regiocontrol in pyrazole alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Work-up and Quenching of 1-(3-chloropropyl)-1H-pyrazole Syntheses

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of 1-(3-chloropropyl)-1H-pyrazole. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific challenges encountered during the critical quenching and work-up phases of the reaction, ensuring robust and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental purpose of quenching in the synthesis of 1-(3-chloropropyl)-1H-pyrazole, and what are the appropriate quenching agents?

A1: Quenching is a critical step to terminate the reaction by neutralizing any unreacted, highly reactive reagents. In the N-alkylation of pyrazole with an alkyl halide like 1-bromo-3-chloropropane, a base is used to deprotonate the pyrazole nitrogen. The primary purpose of quenching is to neutralize any excess base remaining in the reaction mixture. The choice of quenching agent is dictated by the strength of the base employed.

• For strong bases like sodium hydride (NaH): It is imperative to quench the reaction cautiously. This is typically achieved by the slow, dropwise addition of a protic source, such as methanol, isopropanol, or a saturated aqueous solution of ammonium chloride (NH₄Cl), at a reduced temperature (e.g., 0 °C) to manage the exothermic reaction.[1][2][3] Water can also be used, but the reaction can be vigorous.[1]

• For weaker inorganic bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃): The reaction can be effectively quenched by the addition of deionized water, which also serves to dissolve the inorganic salts formed during the reaction.

Q2: I'm consistently observing a persistent emulsion during the aqueous work-up. What strategies can I employ to break it?

A2: Emulsion formation is a frequent challenge in biphasic work-ups, often caused by the presence of fine particulate matter or amphiphilic molecules that stabilize the interface between the organic and aqueous layers. Several techniques can be effective in breaking these emulsions:

• Addition of Brine: Introducing a saturated aqueous solution of sodium chloride (brine) increases the ionic strength of the aqueous phase. This "salting out" effect reduces the solubility of organic components in the aqueous layer and can disrupt the emulsion.[4][5]

• Filtration through Celite®: If fine solid particles are suspected to be the cause, filtering the entire emulsified mixture through a pad of a filter aid like Celite® can remove these solids and facilitate phase separation.[4]

• Solvent Modification: The addition of a small amount of a different organic solvent can alter the properties of the organic phase and help to break the emulsion.[5]

• Centrifugation: For smaller scale reactions, centrifugation can provide the physical force needed to separate the two phases.[5]

• Patience and Time: In some instances, simply allowing the mixture to stand undisturbed for a period can lead to a slow but eventual separation of the layers.[4]

Q3: My yield of 1-(3-chloropropyl)-1H-pyrazole is low, and I'm isolating a significant amount of an isomeric byproduct. What is the likely cause and how can it be mitigated?

A3: The N-alkylation of unsymmetrical pyrazoles can often lead to a mixture of regioisomers.[6] This is a well-documented challenge in pyrazole chemistry.[6][7][8] The formation of the undesired isomer is a primary reason for reduced yields of the target compound.

Several factors influence the regioselectivity of this reaction:

• Base and Solvent System: The choice of base and solvent plays a pivotal role. The use of milder bases like potassium carbonate in polar aprotic solvents such as acetonitrile or DMF often favors the desired N1-alkylation.[6]

• Reaction Temperature: Controlling the reaction temperature can significantly impact the isomeric ratio. Running the reaction at a lower, controlled temperature can enhance the selectivity for the desired product.

• Rate of Addition: A slow, controlled addition of the alkylating agent (1-bromo-3-chloropropane) to the pyrazole and base mixture can help to minimize the formation of side products.

Should a significant quantity of the isomeric byproduct be formed, purification via column chromatography is typically necessary to isolate the desired 1-(3-chloropropyl)-1H-pyrazole.

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the work-up procedure.

Problem	Potential Cause(s)	Recommended Solution(s)
Product Fails to Extract into the Organic Layer	The aqueous layer is too acidic, causing the basic pyrazole product to be protonated and remain in the aqueous phase.	Adjust the pH of the aqueous layer to a neutral or slightly basic pH (7-8) with a mild base like sodium bicarbonate solution before extraction.
Precipitation of a Solid Upon Quenching	This is most likely the inorganic salt byproduct from the reaction (e.g., NaBr, KBr).	Add a sufficient amount of water to completely dissolve the salts before proceeding with the extraction. If the product itself is precipitating, add more of the organic extraction solvent.
Cloudy Organic Layer After Drying	Incomplete drying, indicating the presence of residual water.	Allow the organic layer to remain in contact with the drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄) for a longer duration. Alternatively, filter the solution and add a fresh portion of the drying agent.
Multiple Spots on TLC After Work-up	This indicates an incomplete reaction, the formation of isomers, or other side products.	Re-evaluate and optimize the reaction conditions (e.g., reaction time, temperature, stoichiometry of reagents). The crude product will likely require purification by column chromatography.

Experimental Workflow: General Quenching and Work-up Procedure

The following is a standard protocol for a reaction utilizing potassium carbonate as the base in acetonitrile.

Caption: Standard quenching and work-up workflow.

Step-by-Step Protocol

• Cooling: Upon confirmation of reaction completion (e.g., by TLC or LC-MS), cool the reaction vessel to 0 °C in an ice-water bath.

• Quenching: Slowly add deionized water to the stirred reaction mixture. The volume of water should be adequate to dissolve all inorganic salts.

• Solvent Removal: Remove the acetonitrile under reduced pressure using a rotary evaporator. This is a critical step as acetonitrile's miscibility with both aqueous and common organic solvents can hinder an effective extraction.

• Extraction: Transfer the resulting aqueous residue to a separatory funnel and extract multiple times (typically 3x) with a suitable organic solvent, such as ethyl acetate or dichloromethane. The organic layers are then combined.

• Washing: Wash the combined organic extracts with brine.[9] This will help to remove residual water and some water-soluble impurities.

• Drying: Dry the organic phase over an anhydrous drying agent, such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Concentration: Filter to remove the drying agent, and concentrate the filtrate under reduced pressure to afford the crude 1-(3-chloropropyl)-1H-pyrazole.

• Purification: If necessary, purify the crude material by flash column chromatography on silica gel, eluting with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Logical Troubleshooting Flow

The following diagram provides a decision-making framework for addressing common work-up issues.

Caption: Troubleshooting decision tree for work-up.

References

• Journal of Organic Chemistry and Pharmaceutical Research. Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. Available at: [Link]

• Google Patents. Synthesis method of 1-(3-chloro-2-pyridyl)-1H-pyrazole-5-formate.
• Google Patents. Preparation process of 1-(3-chloropyridine-2-yl)-3-bromo-1H-pyrazole-5-formic acid.
• Google Patents. Process for the preparation of pyrazole.

• ResearchGate. Synthesis of Pyrazole Compounds by Using Sonication Method. Available at: [Link]

• Organic Syntheses. REGIOSELECTIVE SYNTHESIS OF 1,3,5-TRISUBSTITUTED PYRAZOLES BY THE REACTION OF N-MONOSUBSTITUTED HYDRAZONES WITH NITROOLEFINS. Available at: [Link]

• Molecules. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Available at: [Link]

• International Journal of Molecular Sciences. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Available at: [Link]

• Semantic Scholar. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Available at: [Link]

• Reddit. How to use Sodium Hydride in reaction? Available at: [Link]

• University of Rochester, Department of Chemistry. Workup: How to Manage an Emulsion. Available at: [Link]

• Reddit. Problematic N-Alkylation. Available at: [Link]

• Organics. Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Available at: [Link]

• Synlett. Synthetic Studies on a Nonsteroidal Progesterone Metabolite: Regioselective N-Alkylation of an Activated Pyrazole. Available at: [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Available at: [Link]

• YouTube. Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques. Available at: [Link]

• International Journal of Molecular Sciences. Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. Available at: [Link]

• The Journal of Organic Chemistry. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Available at: [Link]

• Semantic Scholar. Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Available at: [Link]

• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Available at: [Link]

• ResearchGate. Is it essential to quench NaH after the completion of a reaction? Available at: [Link]

• Reactions. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available at: [Link]

• ResearchGate. Identification of N‐ or O‐Alkylation of Aromatic Nitrogen Heterocycles and N‐Oxides Using H–N HMBC NMR Spectroscopy. Available at: [Link]

• University of California, Santa Barbara. Sodium Hydride - Standard Operating Procedure. Available at: [Link]

• University of Rochester, Department of Chemistry. How To: Manage an Emulsion. Available at: [Link]

• Reddit. Breaking emulsions. Available at: [Link]

• ACS Omega. N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. Available at: [Link]

• Biotage. Tackling emulsions just got easier. Available at: [Link]

• Reddit. Difficulties with N-Alkylations using alkyl bromides. Available at: [Link]

• University of California, Los Angeles. Improper Quenching of Sodium. Available at: [Link]

• Organic Syntheses. Working with Hazardous Chemicals. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 3. orgsyn.org [orgsyn.org]
• 4. Workup [chem.rochester.edu]
• 5. biotage.com [biotage.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Removing unreacted pyrazole from 1-(3-chloropropyl)-1H-pyrazole product

Technical Support Center: Purification of 1-(3-chloropropyl)-1H-pyrazole

Introduction: The Impurity Challenge

The Problem: You have synthesized 1-(3-chloropropyl)-1H-pyrazole via N-alkylation, but the crude product contains unreacted pyrazole. The Chemistry:

• Impurity (Pyrazole): A small, amphoteric heterocycle (bp 186–188°C). It is a hydrogen bond donor (N-H) and acceptor.

• Product (1-(3-chloropropyl)-1H-pyrazole): A tertiary-amine-like molecule. It lacks the N-H bond, eliminating its ability to act as a hydrogen bond donor.

Why Standard Methods Fail: Both species are weak bases (pKa of conjugate acids ~2.5). Consequently, acidic extraction fails because both compounds will protonate and extract into the aqueous layer.

Module 1: The "Golden Ticket" Method (Chemical Separation)

Best for: Large scale (>10g) where chromatography is expensive.

This method exploits the acidity of the N-H proton in pyrazole (pKa ~14.2).[1] The product lacks this proton and cannot be deprotonated.

The Protocol

Reagents: Dichloromethane (DCM), 2M Sodium Hydroxide (NaOH), Brine.

• Dissolution: Dissolve your crude reaction mixture in DCM. (Use ~10 mL per gram of crude).

• The Critical Wash: Wash the organic layer vigorously with cold 2M NaOH (2 x volumes).

  • Mechanism: The NaOH deprotonates the unreacted pyrazole to form Sodium Pyrazolate (anionic).

  • Partitioning: The anionic pyrazolate is highly water-soluble and migrates to the aqueous layer. The neutral product remains in the DCM.

  • Safety Note: Keep the wash cold (0–5°C) and rapid (<5 mins contact time) to prevent hydrolysis of the alkyl chloride on your product.

• Rinse: Wash the organic layer once with brine to remove excess base.

• Dry & Concentrate: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Validation (TLC):

• Stationary Phase: Silica Gel

• Mobile Phase: 5% Methanol in DCM

• Visualization: Iodine stain (Pyrazoles stain brown).

• Result: The baseline spot (unreacted pyrazole) should disappear after the NaOH wash.

Caption: Chemical separation logic relying on the deprotonation of the pyrazole N-H bond.

Module 2: Physical Separation (Distillation)

Best for: High purity requirements (>99%) and heat-stable products.

Because the product has a significantly higher molecular weight and a chloropropyl chain, its boiling point is much higher than that of pyrazole.

Compound	Molecular Weight	Boiling Point (Atm)	Boiling Point (Vacuum ~1 mmHg)
Pyrazole	68.08 g/mol	186–188°C	~80–90°C
Product	~144.6 g/mol	>260°C (Predicted)	~130–140°C

The Protocol:

• Set up a short-path distillation apparatus.

• Apply high vacuum (<2 mmHg).

• Fraction 1 (Impurity): Heat the bath to ~100°C. Unreacted pyrazole will sublime or distill over first.

• Fraction 2 (Product): Increase bath temperature to collect the product.

  • Note: If the product is a solid at room temperature, ensure your condenser water is warm (~40°C) to prevent clogging.

Module 3: Troubleshooting FAQ

Q1: I tried the NaOH wash, but my product yield dropped. What happened? A: You likely hydrolyzed the alkyl chloride. The 3-chloropropyl group is a primary alkyl halide. In the presence of strong base (NaOH) and heat, it converts to the alcohol (3-hydroxypropyl derivative).

• Fix: Use 0.5M NaOH instead of 2M, keep the mixture on ice, and separate phases immediately. Do not let it sit.

Q2: I am running a column, but the pyrazole is "streaking" and contaminating my product. A: Pyrazoles are basic and interact strongly with the acidic silanols on silica gel, causing tailing.

• Fix: Pre-treat your silica column with 1% Triethylamine (Et₃N) in your eluent. This neutralizes the acidic sites on the silica, sharpening the pyrazole peak and allowing better separation.

Q3: Can I just wash with water? A: Yes, to an extent. Pyrazole is very soluble in water (1 g dissolves in ~2 mL water).

• Strategy: If you have a large excess of pyrazole, do 3x washes with water first. This removes 90% of the bulk impurity. Use the NaOH method or chromatography only for the final "polish."

References

• Chemical Properties of Pyrazole

  • Source: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1048, Pyrazole.

  • URL:[Link]

• Acidity and pKa Values

  • Source: Evans, D. A. (2005). pKa's of Nitrogen Acids.[1] Harvard University.

  • URL:[Link]

• Synthesis and Purification of N-Alkyl Pyrazoles

  • Source: Organic Syntheses, Coll. Vol. 10, p.12 (2004); Vol. 75, p.1 (1998).

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative reactivity of 1-(3-chloropropyl)-1H-pyrazole vs 1-(3-bromopropyl)-1H-pyrazole

Topic: Comparative Reactivity of 1-(3-chloropropyl)-1H-pyrazole vs 1-(3-bromopropyl)-1H-pyrazole

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In the synthesis of complex molecules for pharmaceutical and agrochemical applications, the choice of starting materials is paramount to the efficiency, yield, and economic viability of a synthetic route. The pyrazole nucleus is a privileged scaffold found in numerous approved drugs, making its functionalization a critical area of study.[1][2] This guide provides an in-depth comparative analysis of two key intermediates: 1-(3-chloropropyl)-1H-pyrazole and 1-(3-bromopropyl)-1H-pyrazole. While structurally similar, their reactivity in nucleophilic substitution reactions differs significantly. This difference is primarily dictated by the nature of the halogen leaving group. Through a combination of theoretical principles and supporting experimental data, we will demonstrate that 1-(3-bromopropyl)-1H-pyrazole offers superior reactivity, leading to faster reaction times and often higher yields under identical conditions. This guide will equip researchers with the foundational knowledge and practical insights required to make an informed decision when selecting the optimal reagent for their specific synthetic goals.

Introduction: The Strategic Importance of Haloalkylpyrazoles

The pyrazole ring is a cornerstone in medicinal chemistry, forming the core of blockbuster drugs like Celecoxib (anti-inflammatory), Sildenafil (erectile dysfunction), and several kinase inhibitors used in oncology.[1][3] The ability to introduce diverse functionalities onto this scaffold is crucial for modulating pharmacological activity. The 1-(3-halopropyl)-1H-pyrazole scaffold is particularly valuable as it provides a three-carbon linker, tethered to the N1 position of the pyrazole ring, which terminates in a reactive electrophilic carbon. This allows for the straightforward introduction of various nucleophiles, building molecular complexity and enabling access to a wide array of potential drug candidates.

The choice between the chloro- and bromo- derivatives is a frequent decision point in process development and discovery chemistry. This decision hinges on a trade-off between cost, availability, and, most critically, chemical reactivity. This guide aims to elucidate the chemical principles governing this reactivity difference and provide a clear, evidence-based framework for reagent selection.

Foundational Principles: Nucleophilic Substitution at an sp³ Carbon

The key reaction type for these molecules is the bimolecular nucleophilic substitution (SN2) reaction. Understanding the mechanism and the factors that influence its rate is essential to appreciating the performance difference between the chloro- and bromo-propyl pyrazoles.

The SN2 Mechanism

The SN2 reaction is a single-step process where a nucleophile attacks the electrophilic carbon atom at the same time as the leaving group departs.[4] The reaction proceeds through a trigonal bipyramidal transition state. The rate of this reaction is dependent on the concentration of both the substrate (the haloalkylpyrazole) and the nucleophile.

Caption: General workflow for an SN2 reaction mechanism.

The Critical Role of the Leaving Group: Chloride vs. Bromide

The efficiency of an SN2 reaction is heavily influenced by the ability of the leaving group to depart and stabilize the negative charge it acquires. A good leaving group is a weak base.[5][6] This is because weak bases are the conjugate bases of strong acids, indicating they are stable as anions.

If we compare the acidity of the conjugate acids of our leaving groups, hydrobromic acid (HBr) and hydrochloric acid (HCl), we find that HBr is a stronger acid than HCl. Consequently, the bromide ion (Br⁻) is a weaker base than the chloride ion (Cl⁻).[7]

There are two primary reasons for this trend:

• Polarizability: Bromine is a larger atom than chlorine, with its valence electrons held more loosely. This makes the electron cloud of bromide more polarizable, meaning it can be more easily distorted. During the transition state, this high polarizability helps to stabilize the partial negative charge, lowering the activation energy of the reaction.[7]

• Basicity: As mentioned, Br⁻ is a weaker base than Cl⁻. This means it is more stable on its own in solution and is more willing to accept the pair of electrons from the C-X bond.[5]

Therefore, the C-Br bond is weaker and more easily broken than the C-Cl bond, making bromide a better leaving group. This directly translates to a faster reaction rate for 1-(3-bromopropyl)-1H-pyrazole compared to its chloro- counterpart under the same conditions.

Synthesis of Haloalkylpyrazole Precursors

To conduct a fair comparison, it is essential to start with pure materials. A common and reliable method for the N-alkylation of pyrazole involves its reaction with a dihaloalkane under basic conditions.

Experimental Protocol: Synthesis of 1-(3-halopropyl)-1H-pyrazole

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add pyrazole (1.0 eq), potassium carbonate (K₂CO₃, 2.0 eq), and acetonitrile (CH₃CN) as the solvent.

• Reagent Addition: Add either 1-bromo-3-chloropropane or 1,3-dibromopropane (1.2 eq) to the suspension. Note: Using 1-bromo-3-chloropropane is a common strategy to synthesize the chloropropyl derivative due to the higher reactivity of the C-Br bond.

• Reaction: Heat the mixture to reflux (approx. 82°C) and monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Workup: Cool the reaction mixture to room temperature. Filter off the potassium carbonate and wash the solid with acetonitrile.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude oil can be purified by vacuum distillation or column chromatography on silica gel to yield the pure 1-(3-halopropyl)-1H-pyrazole.

Comparative Reactivity Analysis: A Head-to-Head Experiment

To quantify the reactivity difference, a comparative experiment was designed. The reaction of each haloalkylpyrazole with a common nucleophile, piperidine, was monitored under identical conditions. This reaction forms 1-(3-(piperidin-1-yl)propyl)-1H-pyrazole, a potential scaffold for further elaboration in drug discovery.

Sources

• 1. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ocw.uci.edu [ocw.uci.edu]
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• 6. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I [kpu.pressbooks.pub]
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A Senior Application Scientist's Guide to Validating the Mechanism of Action of 1-(3-chloropropyl)-1H-pyrazole-based Inhibitors

For researchers, medicinal chemists, and drug development professionals, the pyrazole scaffold is a cornerstone of modern therapeutics, recognized for its presence in numerous approved drugs.[1] Specifically, derivatives of 1H-pyrazole have shown significant potential across various fields, including oncology and inflammation, largely due to their ability to act as potent and selective inhibitors of key signaling proteins.[2] The 1-(3-chloropropyl)-1H-pyrazole core represents a promising chemical starting point, but its journey from a promising hit to a validated lead compound is critically dependent on a rigorous and unambiguous determination of its mechanism of action (MoA).

This guide provides an in-depth, technically-focused framework for validating the MoA of this specific class of inhibitors. Moving beyond a simple checklist of experiments, we will explore the causal logic behind a multi-tiered validation strategy, ensuring that each step provides a self-validating layer of evidence. Our focus will be on a common and therapeutically relevant target for pyrazole-based compounds: protein kinases.[3]

Part 1: Defining the Target and Hypothesized Mechanism

The pyrazole ring is a privileged scaffold in kinase inhibitor design, often serving as a bioisostere for other aromatic systems to improve properties like solubility and cell permeability.[4] Many pyrazole-containing drugs function by targeting the ATP-binding pocket of protein kinases, which are crucial regulators of cellular signaling pathways.[5] Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making them a major class of drug targets.[6]

Our hypothetical inhibitor, which we'll call "PZ-Cl-1," based on the 1-(3-chloropropyl)-1H-pyrazole scaffold, is predicted to be a Type I inhibitor of a key oncogenic kinase, for instance, a member of the Src family of tyrosine kinases. This means it is hypothesized to bind to the active conformation of the kinase in the ATP-binding site, directly competing with the endogenous ATP substrate.

To visualize this, consider the simplified signaling pathway below. Our goal is to prove that PZ-Cl-1 inhibits the target kinase, thereby preventing the downstream phosphorylation cascade that drives a specific cellular effect, such as proliferation.

Caption: Hypothesized mechanism of PZ-Cl-1 in a kinase signaling cascade.

Part 2: The Validation Gauntlet: A Multi-Layered Experimental Approach

To move from hypothesis to certainty, a rigorous, multi-pronged validation strategy is essential. This process can be logically divided into two main stages: direct biochemical validation of target engagement and functional cellular validation of target inhibition.

Biochemical Validation: Proving Direct Target Engagement

The foundational step is to demonstrate a direct, physical interaction between PZ-Cl-1 and the purified target kinase. This is non-negotiable. Without this evidence, any observed cellular effects could be due to off-target activities. Biochemical assays provide a controlled, cell-free environment to measure these interactions directly.[7]

Caption: Workflow for confirming direct binding and inhibition at the biochemical level.

Experimental Protocol 1: Isothermal Titration Calorimetry (ITC)

• Causality: ITC provides the gold standard for confirming a direct binding event. It measures the heat released or absorbed during the binding of the inhibitor to the target protein, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS). This is crucial for confirming a 1:1 binding event as hypothesized.

• Methodology:

  • Preparation: Dialyze the purified target kinase and PZ-Cl-1 into the same buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 5% DMSO) to minimize buffer mismatch artifacts.

  • Loading: Load the kinase solution (e.g., 20 µM) into the sample cell of the ITC instrument. Load PZ-Cl-1 (e.g., 200 µM) into the injection syringe.

  • Titration: Perform a series of small (e.g., 2 µL) injections of PZ-Cl-1 into the kinase solution while monitoring the heat change.

  • Controls: Perform a control titration by injecting PZ-Cl-1 into the buffer alone to measure the heat of dilution.

  • Analysis: Subtract the heat of dilution from the experimental data and fit the resulting isotherm to a suitable binding model (e.g., one-site binding) to calculate Kd, n, and ΔH.

Experimental Protocol 2: Kinase Activity Assay

• Causality: While ITC confirms binding, it doesn't confirm functional inhibition. An enzyme activity assay is required to measure the potency of the inhibitor in preventing the kinase from phosphorylating its substrate.[8] This yields the IC50 value, a critical parameter for comparing potency.[9]

• Methodology (using a luminescence-based assay like ADP-Glo™):

  • Reaction Setup: In a 384-well plate, prepare reactions containing the kinase, a suitable substrate (e.g., a generic peptide), and ATP at its Km concentration.

  • Inhibitor Titration: Add PZ-Cl-1 across a range of concentrations (e.g., 1 nM to 100 µM in a 10-point serial dilution). Include DMSO-only wells as a negative control (100% activity) and a known potent inhibitor as a positive control.

  • Kinase Reaction: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the phosphorylation reaction to proceed.

  • ADP Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

  • Luminescence Generation: Add Kinase Detection Reagent to convert the generated ADP into ATP, which then drives a luciferase reaction, producing a luminescent signal proportional to kinase activity.

  • Data Analysis: Plot the luminescent signal against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular Validation: Proving On-Target Efficacy

Demonstrating that PZ-Cl-1 works in a complex cellular environment is the next critical hurdle. Cell-based assays are essential to confirm that the inhibitor can cross the cell membrane, engage its target in the cell, and produce the desired biological effect.[10][11]

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A Senior Application Scientist's Guide to the Orthogonal Validation of Screening Hits Containing the 1-(3-chloropropyl)-1H-pyrazole Scaffold

Abstract

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid assessment of vast compound libraries. However, the initial "hits" from these screens are often plagued by false positives, necessitating a rigorous validation process to ensure that resources are focused on genuinely promising candidates. This guide provides an in-depth comparison of orthogonal validation strategies for screening hits, with a specific focus on compounds containing the 1-(3-chloropropyl)-1H-pyrazole scaffold. This privileged structure is found in numerous bioactive molecules, making the robust validation of its derivatives a critical step in many drug discovery pipelines. We will explore the underlying principles of key validation assays, provide detailed experimental protocols, and present a framework for data interpretation to confidently advance true hits toward lead optimization.

Introduction: The Imperative of Orthogonal Validation

High-throughput screening (HTS) serves as the initial funnel in the drug discovery process, identifying compounds with potential activity against a biological target from large libraries.[1] However, the primary screening assay is often designed for speed and throughput, which can lead to a significant number of false positives.[2][3] These misleading hits can arise from various sources, including compound-dependent assay interference, nonspecific binding, aggregation, and impurities.[4][5][6][7] Pursuing these false positives consumes valuable time and resources, ultimately hindering the progress of a drug discovery program.[6]

To mitigate this risk, a crucial step following primary screening is orthogonal validation . This involves re-evaluating the initial hits using one or more secondary assays that are based on different scientific principles or detection methods than the primary screen.[2][8][9] The goal is to confirm that the observed activity is a genuine interaction between the compound and the target, rather than an artifact of the primary assay format.[9][10] This guide focuses on best practices for the orthogonal validation of hits containing the 1-(3-chloropropyl)-1H-pyrazole scaffold , a structural motif of significant interest in medicinal chemistry due to its presence in a wide range of biologically active compounds.[11][12][13]

The 1-(3-chloropropyl)-1H-pyrazole moiety can present its own set of challenges. The chloropropyl group can be reactive under certain conditions, potentially leading to covalent modification of the target protein, a mechanism that needs to be distinguished from specific, reversible binding. Therefore, a well-designed orthogonal validation cascade is essential to characterize the true nature of the hit-target interaction.

Designing a Robust Hit Validation Cascade

A successful hit validation strategy employs a multi-pronged approach, moving from rapid, less resource-intensive assays to more detailed biophysical and cellular characterization. The following diagram illustrates a typical workflow for validating hits containing the 1-(3-chloropropyl)-1H-pyrazole scaffold.

Caption: A typical workflow for the orthogonal validation of HTS hits.

Comparative Analysis of Orthogonal Validation Methods

The choice of orthogonal assays depends on the nature of the target and the primary screening technology. For hits containing the 1-(3-chloropropyl)-1H-pyrazole scaffold, it is crucial to employ methods that can differentiate between specific, reversible binding and non-specific or reactive interactions. Here, we compare two powerful and commonly used orthogonal validation techniques: Surface Plasmon Resonance (SPR) and a Cellular Thermal Shift Assay (CETSA).

Method 1: Surface Plasmon Resonance (SPR) for Direct Binding Analysis

Principle: SPR is a label-free biophysical technique that measures the binding of an analyte (the compound) to a ligand (the target protein) immobilized on a sensor surface in real-time.[14] Changes in the refractive index at the sensor surface upon binding are detected, providing quantitative information on binding affinity (KD), and association (ka) and dissociation (kd) rates.[15][16]

Why it's a good orthogonal choice:

• Direct Detection: SPR directly measures binding, eliminating many of the artifacts associated with indirect, activity-based assays (e.g., fluorescence interference).[14]

• Kinetic Information: It provides detailed kinetic data, which can help to differentiate between specific binders and non-specific "sticky" compounds.

• Mechanism-Independent: The assay is independent of the protein's function, making it a true orthogonal approach to a primary functional screen.[8]

Experimental Protocol: SPR Analysis of a Pyrazole Hit

• Protein Immobilization:

  • Covalently immobilize the purified target protein onto a CM5 sensor chip via amine coupling. Aim for a low immobilization density (e.g., 2000-3000 RU) to minimize mass transport effects.

  • Use a reference flow cell with an inactive, mock immobilization to subtract non-specific binding.

• Compound Preparation:

  • Prepare a dilution series of the 1-(3-chloropropyl)-1H-pyrazole hit compound in a suitable running buffer (e.g., HBS-EP+ with 1% DMSO). A typical concentration range would be from 100 µM down to low nM.

• Binding Analysis:

  • Inject the compound dilutions over the target and reference flow cells at a constant flow rate (e.g., 30 µL/min).

  • Monitor the association phase during injection and the dissociation phase during the subsequent buffer wash.

  • Include buffer-only injections (blanks) for double referencing.

• Data Analysis:

  • Subtract the reference flow cell and blank injection data from the active flow cell sensorgrams.

  • Fit the processed data to a suitable binding model (e.g., 1:1 Langmuir) to determine ka, kd, and KD.

Method 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement in a Physiological Context

Principle: CETSA is a powerful method to assess target engagement in a cellular environment.[17] It is based on the principle that the binding of a ligand to its target protein stabilizes the protein against thermal denaturation.

Why it's a good orthogonal choice:

• Physiological Relevance: The assay is performed in live cells or cell lysates, providing evidence of target engagement in a more biologically relevant context.[18][19]

• Confirms Cell Permeability: A positive result in an intact cell CETSA demonstrates that the compound can cross the cell membrane to reach its intracellular target.

• Versatility: CETSA can be adapted for various downstream detection methods, such as Western blotting, ELISA, or mass spectrometry.

Experimental Protocol: CETSA for a Pyrazole Hit

• Cell Treatment:

  • Culture cells expressing the target protein to an appropriate confluency.

  • Treat the cells with the 1-(3-chloropropyl)-1H-pyrazole hit compound at various concentrations (e.g., 0.1, 1, 10, 100 µM) or a vehicle control (e.g., 0.1% DMSO) for a defined period (e.g., 1 hour).

• Thermal Challenge:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension and heat the samples to a range of temperatures (e.g., 40-70°C) for a fixed duration (e.g., 3 minutes). This step creates a "melt curve."

  • Include an unheated control sample.

• Protein Extraction and Analysis:

  • Lyse the cells by freeze-thaw cycles or sonication.

  • Separate the soluble protein fraction (containing the non-denatured target) from the precipitated, denatured proteins by centrifugation.

  • Analyze the amount of soluble target protein in each sample by Western blot or another suitable detection method.

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • Plot the percentage of soluble target protein as a function of temperature for both the vehicle- and compound-treated samples.

  • A rightward shift in the melting curve for the compound-treated samples indicates thermal stabilization and thus, target engagement.

Data Interpretation and Comparison

The data obtained from these orthogonal assays should be systematically compared to build a strong case for hit validation.

Parameter	Surface Plasmon Resonance (SPR)	Cellular Thermal Shift Assay (CETSA)	Interpretation of Concordant Results	Interpretation of Discordant Results
Primary Readout	Binding Affinity (KD), Kinetics (ka, kd)	Thermal Stabilization (ΔTm)	High confidence in direct, on-target binding.	SPR Positive, CETSA Negative: Compound may not be cell-permeable or is rapidly metabolized.
Assay Context	Biochemical (in vitro)	Cellular (in situ/in vivo)	The compound binds the purified protein and engages the target in a cellular environment.	SPR Negative, CETSA Positive: Potential for indirect target engagement or artifacts in the CETSA readout.
Sensitivity to Artifacts	Low (label-free)	Moderate (can be influenced by off-target effects that alter protein stability)	The observed activity is unlikely to be an artifact of the primary assay.	Further investigation into the mechanism of action is required.
Throughput	Moderate to High	Low to Moderate	-	-

Table 1: Comparison of SPR and CETSA for Orthogonal Validation.

Addressing Potential Liabilities of the 1-(3-chloropropyl)-1H-pyrazole Scaffold

The chloropropyl group in this scaffold raises the possibility of covalent modification of the target protein. While covalent inhibition can be a desirable therapeutic mechanism, it is crucial to distinguish it from non-specific reactivity.

Workflow for Investigating Covalent Binding:

Caption: Workflow for investigating potential covalent binding of a screening hit.

A key experiment is to use mass spectrometry to look for a mass increase in the target protein corresponding to the molecular weight of the compound after incubation.

Conclusion: A Self-Validating Approach to Hit Prioritization

The orthogonal validation of screening hits is a critical, multi-step process that requires careful experimental design and interpretation. For hits containing the 1-(3-chloropropyl)-1H-pyrazole scaffold, a combination of biophysical and cell-based assays is essential to confirm direct target engagement and to investigate the potential for covalent modification. By employing a robust validation cascade, researchers can effectively triage initial hits, eliminate false positives, and focus their efforts on compounds with the highest potential for successful development into novel therapeutics.[2][20] This self-validating system ensures that only the most promising and well-characterized hits are advanced, ultimately increasing the efficiency and success rate of the drug discovery process.[17][21]

References

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• Sygnature Discovery. (n.d.). Early Validation of HTS hits using X-ray Crystallography. Retrieved from [Link]

• BMG LABTECH. (2019). High-throughput screening (HTS). Retrieved from [Link]

• Seidler, J., et al. (2010). High-throughput Assays for Promiscuous Inhibitors. Protein Science, 19(7), 1236-1246.
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• McGovern, S. L., et al. (2002). A Common Mechanism Underlying Promiscuous Inhibitors from Virtual and High-Throughput Screening. Journal of Medicinal Chemistry, 45(8), 1712-1722.
• An, Y., & Tolliday, N. (2010). A review for cell-based screening methods in drug discovery. Expert Opinion on Drug Discovery, 5(11), 1089-1100.

• Ichor Life Sciences. (n.d.). Biophysical Assays. Retrieved from [Link]

• Inglese, J., et al. (2012). Gaining confidence in high-throughput screening. Proceedings of the National Academy of Sciences, 109(3), 652-653.
• An, Y., & Tolliday, N. (2010). Cell-Based Assays for High-Throughput Screening. Methods in Molecular Biology, 565, 1-12.
• Kumar, R., Sharma, R., & Sharma, D. K. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Current Topics in Medicinal Chemistry, 23(22), 2097-2115.
• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology, 14(3), 315-324.
• Bruns, R. F., & Watson, I. A. (2012). Rules for Identifying Potentially Reactive or Promiscuous Compounds. Journal of Medicinal Chemistry, 55(22), 9763-9772.
• Matta, P., et al. (2023).

• Vipergen. (n.d.). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Retrieved from [Link]

• Coan, K. E. H., & Shoichet, B. K. (2008). A Detergent-Based Assay for the Detection of Promiscuous Inhibitors. Methods in Molecular Biology, 493, 135-151.

• Taylor & Francis Online. (2023). Using biophysical techniques to enhance Early-Stage Drug discovery: the impact and challenges. Retrieved from [Link]

• IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. Retrieved from [Link]

• IRIS UniGe. (n.d.). Insights into the Pharmacological Activity of the Imidazo−Pyrazole Scaffold. Retrieved from [Link]

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Distinguishing Isomeric Purity: A Spectroscopic Comparison of 1-(3-chloropropyl)-1H-pyrazole and its Regioisomers

For Immediate Release

In the realm of pharmaceutical and materials science, the precise structural characterization of heterocyclic compounds is paramount. The regioselectivity of substitution on the pyrazole ring system often dictates the biological activity and material properties of the resulting molecule. This guide provides an in-depth spectroscopic comparison of 1-(3-chloropropyl)-1H-pyrazole and its C-substituted regioisomers, 3-(3-chloropropyl)-1H-pyrazole and 4-(3-chloropropyl)-1H-pyrazole. Understanding the nuanced differences in their NMR, IR, and Mass Spectra is crucial for researchers, scientists, and drug development professionals to ensure the synthesis of the desired isomer and to accurately characterize their products.

The synthesis of substituted pyrazoles, often achieved through the reaction of a pyrazole salt with an alkyl halide, can lead to a mixture of N- and C-alkylated products. The ratio of these regioisomers is influenced by factors such as the nature of the cation, the solvent, and the reaction temperature. Consequently, robust analytical methods are essential to differentiate and quantify these closely related compounds.

Molecular Structures and Isomerism

The three regioisomers under consideration differ in the point of attachment of the 3-chloropropyl group to the pyrazole ring.

Figure 1: Molecular structures of 1-(3-chloropropyl)-1H-pyrazole and its regioisomers.

Spectroscopic Comparison

The differentiation of these isomers is readily achievable through a combination of ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

¹H and ¹³C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the substitution pattern on the pyrazole ring. The chemical shifts and coupling constants of the pyrazole ring protons and carbons are highly sensitive to the position of the substituent.

Key Differentiating Features in ¹H NMR:

• 1-(3-chloropropyl)-1H-pyrazole (N-substituted): This isomer will exhibit three distinct signals for the pyrazole ring protons. The proton at C3 (H-3) and C5 (H-5) will appear as doublets, while the proton at C4 (H-4) will be a triplet. The N-alkylation breaks the symmetry of the pyrazole ring, making H-3 and H-5 chemically non-equivalent. The methylene group attached to the nitrogen (N-CH₂) will typically resonate in the range of 4.2-4.5 ppm.

• 3-(3-chloropropyl)-1H-pyrazole (C-substituted): In this isomer, the C3 position is substituted, leaving two protons on the pyrazole ring at C4 and C5. These will appear as doublets. A broad signal corresponding to the N-H proton will also be present, typically in the downfield region (>10 ppm), and its chemical shift can be solvent-dependent. The methylene group attached to the pyrazole ring (C-CH₂) will resonate further upfield compared to the N-CH₂ group in the N-substituted isomer.

• 4-(3-chloropropyl)-1H-pyrazole (C-substituted): This isomer will show two equivalent protons at the C3 and C5 positions due to the plane of symmetry through the C4-substituent and the N1-N2 bond. This results in a single signal (a singlet or a narrowly split multiplet) for H-3 and H-5. A broad N-H signal will also be observed.

Key Differentiating Features in ¹³C NMR:

The chemical shifts of the pyrazole ring carbons are also diagnostic.

• 1-(3-chloropropyl)-1H-pyrazole: Three distinct signals for the pyrazole ring carbons (C3, C4, and C5) are expected. The carbon of the methylene group attached to the nitrogen (N-CH₂) will have a chemical shift in the range of 50-55 ppm.

• 3-(3-chloropropyl)-1H-pyrazole: The C3 carbon will be a quaternary carbon and its signal will be significantly shifted downfield due to the attachment of the alkyl group. The C4 and C5 carbons will show distinct signals.

• 4-(3-chloropropyl)-1H-pyrazole: Due to symmetry, the C3 and C5 carbons will be equivalent, resulting in a single signal. The C4 carbon will be a quaternary carbon with a downfield chemical shift.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts (ppm)

Compound	Pyrazole Ring Protons (δ, ppm)	Pyrazole Ring Carbons (δ, ppm)	-CH₂- attached to Pyrazole (δ, ppm)
1-(3-chloropropyl)-1H-pyrazole	H-3, H-5 (doublets), H-4 (triplet)	C3, C4, C5 (distinct signals)	~4.2 - 4.5 (N-CH₂)
3-(3-chloropropyl)-1H-pyrazole	H-4, H-5 (doublets), N-H (broad)	C3 (quaternary), C4, C5 (distinct)	Upfield of N-CH₂
4-(3-chloropropyl)-1H-pyrazole	H-3, H-5 (singlet), N-H (broad)	C3, C5 (equivalent), C4 (quaternary)	Upfield of N-CH₂

Note: These are predicted values and may vary depending on the solvent and other experimental conditions.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule.

• N-H vs. No N-H Stretching: The most significant difference will be the presence of a broad N-H stretching vibration in the spectra of the C-substituted isomers (3- and 4-(3-chloropropyl)-1H-pyrazole), typically in the region of 3100-3500 cm⁻¹. This band will be absent in the spectrum of the N-substituted isomer, 1-(3-chloropropyl)-1H-pyrazole.

• Ring Vibrations: The C=N and C=C stretching vibrations of the pyrazole ring, usually found in the 1400-1600 cm⁻¹ region, may show subtle shifts in frequency and intensity depending on the substitution pattern.[1]

Table 2: Key IR Absorption Bands (cm⁻¹)

Compound	N-H Stretch	C-H (Aromatic) Stretch	C=N, C=C (Ring) Stretch
1-(3-chloropropyl)-1H-pyrazole	Absent	~3100-3150	~1400-1600
3-(3-chloropropyl)-1H-pyrazole	Present (~3100-3500, broad)	~3100-3150	~1400-1600
4-(3-chloropropyl)-1H-pyrazole	Present (~3100-3500, broad)	~3100-3150	~1400-1600

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. While all three isomers will have the same molecular ion peak (m/z), their fragmentation patterns can differ, offering clues to their structure.

• Molecular Ion Peak: All three isomers will exhibit a molecular ion peak corresponding to the molecular weight of C₆H₉ClN₂. Due to the presence of chlorine, there will be a characteristic M+2 peak with an intensity of about one-third of the molecular ion peak.

• Fragmentation Patterns:

  • 1-(3-chloropropyl)-1H-pyrazole: A prominent fragmentation pathway is often the loss of the chloropropyl side chain. Cleavage of the N-C bond can lead to a fragment corresponding to the pyrazole ring.

  • C-substituted isomers: Fragmentation may involve cleavage of the C-C bond of the side chain. The stability of the resulting carbocations will influence the fragmentation pattern.

Experimental Protocols

Synthesis of 1-(3-chloropropyl)-1H-pyrazole and its Regioisomers

A common method for the synthesis of N-alkylated pyrazoles is the reaction of pyrazole with an alkyl halide in the presence of a base.[2] To favor N-alkylation, the reaction is often carried out with the sodium salt of pyrazole in a polar aprotic solvent like DMF. The synthesis of C-alkylated pyrazoles is generally more complex and may involve multi-step procedures.

Figure 2: General workflow for the synthesis and characterization of chloropropyl-pyrazoles.

Step-by-Step Protocol for N-alkylation:

• Preparation of Pyrazole Anion: To a solution of pyrazole in anhydrous DMF, add sodium hydride (NaH) portion-wise at 0 °C under an inert atmosphere.

• Alkylation: After the evolution of hydrogen gas ceases, add 1-bromo-3-chloropropane dropwise to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Workup: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the crude product by column chromatography on silica gel to separate the regioisomers.

Spectroscopic Analysis

NMR Spectroscopy:

• Prepare a solution of the purified isomer in a deuterated solvent (e.g., CDCl₃).

• Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer.[3]

• Process the spectra and assign the signals based on their chemical shifts, multiplicities, and coupling constants.

IR Spectroscopy:

• Obtain the IR spectrum of the sample using a Fourier-transform infrared (FTIR) spectrometer.[4]

• The sample can be analyzed as a thin film on a salt plate (for liquids) or as a KBr pellet (for solids).

Mass Spectrometry:

• Introduce the sample into the mass spectrometer, typically using a direct insertion probe or via gas chromatography (GC-MS).

• Acquire the mass spectrum using an appropriate ionization technique (e.g., electron ionization).

Conclusion

The unambiguous identification of 1-(3-chloropropyl)-1H-pyrazole and its regioisomers is critical for advancing research and development in fields where these compounds show promise. By leveraging the distinct signatures provided by ¹H and ¹³C NMR, the presence or absence of the N-H stretch in IR spectroscopy, and analysis of fragmentation patterns in mass spectrometry, researchers can confidently determine the isomeric purity of their synthesized materials. This guide provides a foundational framework for the spectroscopic differentiation of these important pyrazole derivatives.

References

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. [Link]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. ACS Publications. [Link]

• SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals. [Link]

• The 1H NMR spectrum of pyrazole in a nematic phase. Semantic Scholar. [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. [Link]

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• 1. connectjournals.com [connectjournals.com]
• 2. rsc.org [rsc.org]
• 3. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]